Iron boride (Fe2B)

• InChI: InChI=1S/B.2Fe
• InChI Key: FSDZRQFSRALZQJ-UHFFFAOYSA-N
• Canonical SMILES: [B].[Fe].[Fe]
• Molecular Formula: BFe2
• DSSTOX Substance ID: DTXSID401015517
• Molecular Weight: 122.50 g/mol
• CAS No.: 12006-85-8

Description

Iron boride (Fe2B) is an intermetallic compound valued in research for its exceptional hardness, wear resistance, and magnetic properties. It possesses a body-centered tetragonal crystal structure and is a key phase in the boriding surface hardening process of steels, significantly enhancing surface hardness to 1600-2000 HV for superior resistance to abrasive wear, corrosion, and oxidation in demanding industrial applications . Beyond traditional coatings, Fe2B is increasingly investigated in nanostructured forms. Nanoparticles of Fe2B exhibit soft ferromagnetic behavior, making them a subject of interest for potential biomedical applications, including magnetic hyperthermia, where they have demonstrated a Specific Absorption Rate (SAR) of 9.15 W/g, and have shown cytocompatibility with various cell lines . The synthesis of these nanoparticles has been optimized via methods like mechanochemical synthesis followed by selective acid leaching . The mechanical properties of Fe2B can be further influenced by alloying with elements such as chromium and tungsten, which have been shown to significantly increase its hardness and modulus . This compound is insoluble in water and exhibits stability at high temperatures . This product is intended for research and development purposes in a controlled laboratory environment only. It is strictly labeled "For Research Use Only" (RUO) and is not intended for diagnostic, therapeutic, or personal use.

Synthetic Methodologies for Fe2b Compound Fabrication

Bulk Synthesis Approaches for Fe2B Polycrystalline Materials

The production of bulk Fe2B is primarily achieved through methods that involve high temperatures to facilitate the diffusion and reaction between iron and boron precursors. These approaches are designed to yield dense, polycrystalline materials suitable for a range of structural and magnetic applications.

High-Temperature Synthesis Routes

High-temperature synthesis is a direct method for producing iron boride. This approach typically involves mixing metallic iron powder and amorphous boron powder in a specific stoichiometric ratio, followed by a thermal treatment. mdpi.com

One common technique is high-temperature sintering in a tube furnace. In a typical process, iron and boron powders are mixed in a 2:1 stoichiometric ratio, ground extensively, and cold-pressed into a pellet. mdpi.com This pellet is then sintered at elevated temperatures, such as 1200°C for one hour, to yield Fe2B. mdpi.com

A variation of this is the High-Pressure High-Temperature (HPHT) method, which can produce Fe2B with enhanced crystallinity. mdpi.com This process also begins with a stoichiometric mixture of iron and boron powders. mdpi.comrsc.org The mixture is pressed into a tablet and then subjected to high pressure and temperature simultaneously. For instance, Fe2B can be synthesized at a pressure of 5 GPa and a temperature of 1300°C for 20 minutes using an HPHT assembly. mdpi.com Research indicates that high pressure can facilitate the reaction dynamics, allowing the system to overcome the energy barrier for formation more easily compared to conventional sintering. mdpi.com

Synthesis Method	Precursors	Pressure	Temperature	Dwell Time	Outcome
High-Temperature Sintering	Metallic Fe powder, Amorphous B powder	Ambient	1200°C	1 hour	Fe2B–HS
High-Pressure High-Temperature (HPHT)	Metallic Fe powder, Amorphous B powder	5 GPa	1300°C	20 minutes	Fe2B–HPHT with good crystallinity

Self-Propagating High-Temperature Synthesis (SHS) and Combustion Synthesis

Self-Propagating High-Temperature Synthesis (SHS), also known as combustion synthesis, is a method that utilizes a highly exothermic reaction to sustain itself in the form of a combustion wave. unipv.itwikipedia.org This technique is noted for being energy-efficient and rapid, with reaction wave propagation speeds reaching up to 25 cm/s and temperatures as high as 3000 K. unipv.itwikipedia.org

In the context of Fe2B, SHS can be used to produce the compound and its composites. d-nb.infoaip.org The process is initiated by igniting a mixture of reactants, which for iron boride can include iron, nickel, titanium, carbon, and boron carbide (B4C) powders when producing composites. aip.orgaip.org Once initiated, the exothermic reaction propagates through the material without requiring additional external energy. wikipedia.org This method has been successfully used to synthesize bulk nanostructured Fe-B alloys containing the t-Fe2B phase. d-nb.info The high temperatures generated can lead to the formation of various phases, and controlling the process parameters is crucial to obtaining the desired Fe2B product. aip.org

Powder Metallurgy Techniques: Spark Plasma Sintering and Hot Pressing

Powder metallurgy techniques are widely used for the consolidation of powders into bulk materials. Spark Plasma Sintering (SPS), also known as Field Assisted Sintering Technology (FAST), is a rapid consolidation method that employs pulsed DC current and uniaxial pressure to heat and densify powders quickly. amazemet.com

SPS has been utilized to fabricate magnetic powder cores from Fe-Si-B amorphous powders, where Fe2B is one of the main crystalline phases formed during the process. mdpi.comcapes.gov.br In a typical application, an amorphous alloy powder is heated under pressure at sintering temperatures ranging from 420°C to 540°C. mdpi.comnih.gov X-ray diffraction analysis of the resulting compacts shows that α-Fe(Si), Fe3Si, and Fe2B phases are generated during the SPS process. mdpi.comcapes.gov.br The density of the final product increases with higher sintering temperatures, achieving relative densities of up to 98.93%. mdpi.com

Sintering Temperature	Resulting Crystalline Phases	Relative Density
420°C	α-Fe(Si), Fe3Si, Fe2B	93.2%
480°C	α-Fe(Si), Fe3Si, Fe2B	98.31%
510°C	α-Fe(Si), Fe3Si, Fe2B	98.72%
540°C	α-Fe(Si), Fe3Si, Fe2B	98.93%

Reductive Synthesis Methods (e.g., Calciothermic Reduction)

Reductive synthesis methods produce Fe2B from its oxide precursors, which are often low-cost and readily available. researchgate.netresearchgate.net These methods include carbothermic and calciothermic reduction.

Calciothermic reduction has been investigated for the production of single-phase Fe2B particles in a scalable molten salt system. researchgate.netdergipark.org.tr This process starts with inexpensive oxide materials like iron(III) oxide (Fe2O3) and diboron (B99234) trioxide (B2O3). researchgate.netresearchgate.net The reduction is carried out in a molten calcium chloride (CaCl2) salt bath containing calcium oxide (CaO). researchgate.netresearchgate.net In one study, the effects of CaO amount and reaction time were investigated at a constant cell voltage of 3.0 V and a temperature of 1273 K (1000°C). researchgate.netdergipark.org.tr It was found that increasing the experiment time from 30 minutes to 60 minutes was crucial for obtaining single-phase Fe2B particles, as shorter durations resulted in a mixture of Fe, Fe2B, and FeB. researchgate.netdergipark.org.tr

Carbothermic reduction is another method where iron oxide and boron oxide are reduced by carbon at high temperatures. researchgate.net Research has shown that Fe2B can be synthesized via a one-step carbothermic reduction process using waste iron oxide from industrial pickling solutions. researchgate.net The process involves heating a stoichiometric mixture of iron oxide, diboron trioxide, and carbon in an inert atmosphere. researchgate.netresearchgate.net Studies indicate that temperature and holding time are critical parameters, with single-phase FeB powder being obtained from Fe2B at 1200°C after 120 minutes. researchgate.net

Thin Film and Coating Deposition Techniques for Fe2B Layers

Thin film and coating deposition techniques are employed to create layers of Fe2B on substrate surfaces. dentonvacuum.com These layers are valuable for applications requiring high hardness and wear resistance. wikipedia.orgoup.com

Physical Vapor Deposition (PVD) and Chemical Vapor Deposition (CVD)

Physical Vapor Deposition (PVD) encompasses a group of techniques where a material is vaporized from a solid source in a vacuum and deposited onto a substrate. dentonvacuum.com Combinatorial magnetron sputtering, a PVD method, has been used to create Fe-B thin-film nanocomposites. nih.gov This technique involves depositing wedge-type multilayer thin films from elemental iron and boron targets onto a substrate. nih.govresearchgate.net The multilayers are subsequently annealed at high temperatures (e.g., 500°C or 700°C) to transform them into multiphase alloys. nih.gov X-ray diffraction and transmission electron microscopy have confirmed the appearance of the Fe2B phase in films annealed at 700°C, which significantly affects the mechanical properties of the film. nih.gov PVD is also used in duplex treatments, for example, by depositing a Titanium Nitride (TiN) coating onto a borided steel surface that already contains an Fe2B layer to enhance surface properties. oup.comcambridge.orgresearchgate.net

Chemical Vapor Deposition (CVD) involves the reaction of volatile precursor gases on a substrate surface to form a solid film. While direct CVD of Fe2B is less commonly detailed, Fe2B itself plays a role in CVD processes. For instance, Fe2B alloy has been used as a substrate and a direct boron source for the CVD growth of multilayer hexagonal boron nitride (h-BN). rsc.orgrsc.orgx-mol.com In this process, the Fe2B alloy reacts with a nitrogen (N2) precursor at high temperatures (e.g., 1300°C). rsc.org The Fe2B substrate catalyzes the decomposition of nitrogen into active atoms, which then react with the boron from the alloy to form a uniform h-BN film on the surface. rsc.org

Boriding Processes: Pack Boriding, Salt Bath Boriding, Plasma Boriding

Boriding is a thermochemical surface treatment that involves the diffusion of boron atoms into a metal surface to form hard boride layers. This process significantly enhances surface properties such as hardness, wear resistance, and corrosion resistance. The formation of iron boride layers, specifically FeB and Fe₂B, is a common outcome when treating ferrous alloys. primescholars.comeudl.eu Among the two, the Fe₂B phase is often preferred due to its lower brittleness and a coefficient of thermal expansion that is more compatible with steel substrates. primescholars.comeudl.eu

Pack Boriding: This is a widely used and economical method for boriding. primescholars.comeudl.eu The process involves packing the components in a container filled with a boron-rich powder mixture and heating them in a furnace. primescholars.com The temperature for boriding ferrous alloys typically ranges from 800°C to 1050°C, with treatment times varying from 0.5 to 10 hours. d-nb.info The composition of the boriding powder, temperature, and time are critical parameters that determine the thickness and phase composition of the resulting boride layer. primescholars.com For instance, pack boriding of Hardox 450 and HiTuf steels at temperatures between 800°C and 1000°C for 5 hours resulted in the formation of FeB and Fe₂B layers on Hardox 450, while only the Fe₂B phase was observed on HiTuf steel. scispace.com The thickness of the boride layer generally increases with both time and temperature. primescholars.com An alternating current (AC) field can be applied during pack boriding to increase the thickness of the boride layer and favor the formation of Fe₂B over FeB. mdpi.com

Salt Bath Boriding: This method utilizes a molten salt bath as the boron source. researchgate.net The components are immersed in the bath, which typically contains borax (B76245) (Na₂B₄O₇) and other salts. researchgate.netsemanticscholar.org An electric current can be applied to facilitate the process, a technique known as electrochemical boriding. researchgate.netsemanticscholar.org This method allows for high rates of boride layer growth. semanticscholar.org For example, electrothermochemical boriding of Interstitial-Free (IF) steel in a dehydrated sodium borax bath at temperatures of 900°C and 1020°C resulted in the formation of FeB, Fe₂B, and other iron boride phases. yildiz.edu.tr The thickness of the boride layer can be controlled by adjusting the temperature, duration, and applied current density. yildiz.edu.tr

Plasma Boriding: This technique utilizes a plasma environment to enhance the diffusion of boron into the substrate. Plasma paste boriding is a variant where a paste containing a boron source is applied to the surface before the plasma treatment. researchgate.netscispace.com The plasma activates the chemical reactions, allowing for boriding at lower temperatures compared to conventional methods. ias.ac.in For instance, AISI 316 steel was successfully plasma-paste borided at temperatures of 700°C, 750°C, and 800°C, forming a boride layer composed of FeB, Fe₂B, and other metallic borides. scispace.com The use of a plasma medium enhances the mobility of the diffusing species. researchgate.net Different boron sources can be used in the paste, such as a mixture of B₂O₃ and SiC or B₄C. ias.ac.in

Laser Surface Treatment and Alloying for Fe₂B Formation

Laser surface treatment is a versatile method for modifying the surface properties of materials with high precision. It can be used to form Fe₂B through two primary approaches: laser boriding and laser surface alloying.

Laser Boriding: In this process, a laser beam is used to melt a pre-placed layer of boron-containing material (often a paste of amorphous boron) on the steel surface. researchgate.net The rapid melting and subsequent solidification lead to the formation of iron borides in the surface layer. The resulting microstructure and hardness depend on the boron concentration. nbuv.gov.ua At lower boron levels, the structure may consist of α-Fe and a boride eutectic, while higher concentrations lead to the formation of FeB and Fe₂B, significantly increasing the microhardness. nbuv.gov.ua Laser remelting of a pre-existing diffusion boronized layer is another approach. This can refine the microstructure and create a mixture of boride eutectic and martensite. mdpi.com

Laser Surface Alloying (LSA): LSA involves melting the surface of the substrate along with a simultaneously supplied alloying material. To form Fe₂B, powders containing boron, such as CrB₂ or Ni₂B, can be injected into the laser-induced melt pool. aip.org The dissolution of these powders in the molten steel leads to the in-situ formation of iron borides like Fe₂B upon solidification. aip.org For example, LSA of 1045 steel with Ni₂B powder resulted in a hardened layer containing Fe₂B and Fe₃B. aip.org Similarly, laser cladding with precursors like ferrotitanium and ferroboron on mild carbon steel can produce a composite coating containing in-situ synthesized TiB₂ and Fe₂B. worldscientific.com The final phase constituents are determined by the phase equilibrium in the resulting alloy system. worldscientific.com

Laser Treatment Method	Description	Resulting Phases	Key Findings
Laser Boriding	Melting of a pre-placed boron paste on the steel surface with a laser. researchgate.net	α-Fe, FeB, Fe₂B, Boride Eutectic. nbuv.gov.uamdpi.com	Hardness increases with boron concentration. nbuv.gov.ua
Laser Surface Alloying	Injecting boron-containing powders (e.g., Ni₂B, CrB₂) into a laser-melted pool. aip.org	Fe₂B, Fe₃B, (Fe, Cr)₂B, TiB₂, etc. aip.orgworldscientific.com	Allows for the creation of composite surfaces with tailored properties. worldscientific.com
Laser Remelting	Remelting a pre-existing diffusion boronized layer. mdpi.com	FeB, Fe₂B, Fe₃B, Boron-Martensite Eutectic. mdpi.comresearchgate.net	Can refine the microstructure and reduce microhardness gradients. researchgate.net

Cold Spray Deposition of Fe₂B

Cold spray is a solid-state material deposition process where powder particles are accelerated to high velocities by a supersonic gas stream and impact a substrate, leading to bonding and coating formation. coldsprayteam.com This technique operates below the melting point of the materials, which offers advantages such as low porosity and the retention of the initial powder's properties. coldsprayteam.com

For the deposition of iron boride, powders such as crushed ferroboron (FeB) can be used. asminternational.orgresearchgate.net However, due to the inherent brittleness of iron boride powders, depositing thick coatings can be challenging. asminternational.orgresearchgate.net To overcome this, metallic powders like aluminum, nickel, or iron can be blended with the iron boride powder. asminternational.orgresearchgate.net These ductile components help in the formation of a more robust coating.

Post-deposition heat treatment of the cold-sprayed coatings can further enhance their properties. For example, heating the coating to 700°C can lead to an increase in hardness, which is attributed to the formation of hard intermetallic compounds. asminternational.orgresearchgate.net Cold spray is considered an alternative method to conventional thermochemical processes like boronizing for producing iron boride coatings. researchgate.net

Nanoscale Fe₂B Material Synthesis

The synthesis of nanoscale iron boride materials has garnered significant interest due to their unique magnetic and catalytic properties. Various chemical methods have been developed to produce Fe₂B nanopowders with controlled size and morphology.

Chemical Reduction Methods for Nanopowders

Chemical reduction is a common and effective method for synthesizing iron boride nanoparticles. This typically involves the reduction of an iron salt precursor, such as ferric chloride (FeCl₃) or iron sulfate (B86663) (FeSO₄), using a strong reducing agent like sodium borohydride (B1222165) (NaBH₄) in a solution. researchgate.netcambridge.org The reaction is often carried out under an inert atmosphere to prevent oxidation of the nanoparticles. mdpi.com

The synthesis parameters, including the concentration of reactants, pH, and the use of surfactants or dispersing agents, play a crucial role in determining the size, morphology, and phase of the resulting nanoparticles. researchgate.net For instance, using polyacrylic acid as a dispersing agent and palladium ions as nucleation seeds can produce highly monodisperse iron nanoparticles. researchgate.net In many aqueous synthesis routes using sodium borohydride, the resulting iron nanoparticles are in the form of iron borides, such as FeB and Fe₂B. acs.org

Sol-Gel Synthesis Routes

The sol-gel method offers a versatile approach for preparing nanostructured materials with high purity and homogeneity at relatively low temperatures. dergipark.org.tr This process involves the transition of a system from a liquid "sol" (colloidal solution) into a solid "gel" phase. For the synthesis of Fe₂B, a sol-gel route can be employed where precursors of iron and boron are mixed at the molecular level in a solvent.

While direct sol-gel synthesis of pure Fe₂B is less commonly reported, the method is widely used for creating composite materials or doped oxides. For example, Fe₂O₃-doped TiO₂ has been synthesized using a sol-gel method where an ethanolic solution of iron (III) nitrate (B79036) nonahydrate is mixed with titanium tert-butoxide. orientjchem.org An auto-ignition based sol-gel approach has also been investigated for the synthesis of ternary transition metal boride powders. researchgate.net

Hydrothermal and Solvothermal Approaches

Hydrothermal and solvothermal methods are carried out in sealed vessels (autoclaves) under controlled temperature and pressure, using water or an organic solvent as the reaction medium, respectively. These techniques are effective for synthesizing crystalline nanomaterials with well-defined morphologies.

Hydrothermal Synthesis: This method has been used to produce precursors for magnetic powders. For example, Nd-Fe-B precursor particles have been synthesized via a microwave-assisted hydrothermal method, which is an environmentally friendly approach that can reduce reaction times compared to conventional hydrothermal synthesis. mdpi.com Fe₂B powders embedded in silica (B1680970) have also been synthesized using the Stöber method, which can be considered a type of hydrothermal process. itu.edu.tr

Solvothermal Synthesis: In this approach, an organic solvent is used instead of water. Fe-Fe₂B nanocrystals have been successfully synthesized via a solvothermal route using iron sulfate (FeSO₄) and sodium borohydride (NaBH₄) as precursors. trdizin.gov.tr The reaction conditions, such as the concentration of reactants and reaction time, influence the phases and microstructures of the resulting nanocrystals. dergipark.org.tr Mechanochemical processing combined with solvothermal techniques has also been shown to produce high-purity Fe₂B nanocrystals. researchgate.net

Nanoscale Synthesis Method	Description	Precursors	Key Features
Chemical Reduction	Reduction of an iron salt by a reducing agent in solution. researchgate.netcambridge.org	FeCl₃, FeSO₄, NaBH₄. researchgate.netcambridge.org	Simple, versatile, allows control over particle size. researchgate.net
Sol-Gel Synthesis	Formation of a gel from a colloidal solution of precursors. dergipark.org.tr	Iron nitrates, titanium butoxide (for composites). orientjchem.org	High purity and homogeneity, low-temperature process. dergipark.org.tr
Hydrothermal Synthesis	Reaction in aqueous solution in a sealed vessel at high temperature and pressure. mdpi.com	Iron salts, boron sources, often with other elements for composites. mdpi.comitu.edu.tr	Produces crystalline materials, environmentally friendly. mdpi.com
Solvothermal Synthesis	Reaction in a non-aqueous solvent in a sealed vessel at high temperature and pressure. trdizin.gov.tr	FeSO₄, NaBH₄. trdizin.gov.tr	Control over crystal growth and morphology. dergipark.org.tr

Optimization of Nanocrystal Formation and Morphology

The synthesis of iron boride nanocrystals with controlled size and shape is crucial for their application in various fields, including magnetic materials and catalysis. Research has demonstrated that the morphology and size of FeB nanocrystals can be tailored through careful control of synthesis parameters.

One effective method for producing FeB nanocrystals is through the reduction of iron salts. For instance, the reduction of ferrous or ferric bromide with sodium borohydride in aqueous solutions can yield nanoscale FeB powders. acs.org The reaction conditions, such as the precursor concentrations and temperature, play a significant role in determining the final particle size and phase purity.

Mechanochemical processing has also emerged as a viable route for synthesizing high-purity FeB nanocrystals. researchgate.net This solid-state method involves high-energy ball milling of precursor powders. By optimizing milling conditions, such as the milling time and speed, along with the selection of appropriate starting materials, it is possible to produce single-phase FeB nanocrystals with a specific crystallite size and surface area. For example, leaching the milled powder with acetic acid can remove impurities like magnesium oxide, resulting in FeB nanocrystals with a crystallite size as small as 12.5 nm. researchgate.net Electron microscopy has revealed that these nanocrystals can exhibit coaxial or spherical morphologies. researchgate.net

The thermal decomposition of iron-containing precursors is another approach to fabricating FeB nanostructures. In laser additive manufacturing, for instance, the decomposition of an amorphous matrix can lead to the formation of needle-like FeB nanophases with sizes ranging from 400 to 600 nm. whiterose.ac.uk The thermal characteristics of the precursor powder, as observed through differential scanning calorimetry (DSC), indicate a two-stage crystallization process where the FeB phase evolves after the initial formation of an α-Fe(Si) solid solution. whiterose.ac.uk

Furthermore, meticulous control over reaction mechanisms during synthesis allows for precise command of the size, shape, and crystal structure of the resulting nanocrystals. nih.gov By separating the formation of iron oleate (B1233923) species from the subsequent nucleation of iron oxide nanoparticles, researchers have been able to analyze each step of the formation process in detail. nih.gov This has led to the development of highly flexible synthesis protocols capable of producing multi-gram quantities of well-defined nanocrystals with various morphologies. nih.gov

The table below summarizes key findings related to the optimization of FeB nanocrystal formation.

Synthesis Method	Key Optimization Parameters	Resulting Nanocrystal Characteristics
Reduction of Iron Salts	Precursor concentration, temperature	Nanoscale powders
Mechanochemical Processing	Milling conditions, starting materials, post-synthesis leaching	High-purity, single-phase nanocrystals (e.g., 12.5 nm), coaxial/spherical morphology
Laser Additive Manufacturing	Laser power, scan speed, layer thickness, hatch spacing	Needle-like nanophases (400-600 nm)
Controlled Thermal Decomposition	Separation of nucleation and growth stages	Precise control over size, shape, and crystal structure

Advanced Processing and Sintering Technologies for FeB Microstructure Control

The microstructure of bulk iron boride components significantly influences their mechanical and physical properties. Advanced processing and sintering technologies are therefore employed to control the grain size, porosity, and phase distribution within the material.

Hot Isostatic Pressing (HIP) Applications

Hot Isostatic Pressing (HIP) is a process that combines high temperature and isostatic gas pressure to densify materials and eliminate internal porosity. bodycote.com This technique is particularly effective for consolidating powder metallurgy materials into fully dense components with improved microstructural homogeneity and mechanical properties. bodycote.com In the context of iron boride, HIP can be used to produce dense ceramics and coatings. researchgate.netresearchgate.net

For instance, powder-pack boriding can be performed in a special fixture under hot isostatic pressure to create ultra-fast surface hardening of steels. researchgate.net In this process, a mixture of boric acid and borax is packed around the steel sample, which is then heated to high temperatures (e.g., 1050°C) and subjected to pressure (e.g., 10 Ton). researchgate.net This results in the formation of a dense and compact boride layer, primarily composed of FeB and FeB, with significantly enhanced hardness. researchgate.net The application of isostatic pressure during sintering aids in the elimination of pores, leading to a denser and more homogeneous material. diva-portal.org The HIP process can be applied after initial sintering to further densify the component or can be integrated into the sintering cycle itself (sinter-HIP). diva-portal.org

The table below outlines typical parameters and outcomes for HIP of iron boride.

Process	Temperature	Pressure	Outcome
Powder-pack boriding with HIP fixture	1050°C	10 Ton	Formation of dense FeB/FeB layer (130-180 µm), Hardness ~1800 HV
Sinter-HIP	Sintering temperature (e.g., up to 1500°C)	100-200 bar	Enhanced densification, elimination of porosity
High-Pressure/High-Temperature (HPHT) Synthesis	1300°C	5 GPa	Synthesis of FeB with improved crystallinity and particle morphology

Friction Stir Processing and Ultrasonic Treatment

Friction Stir Processing (FSP) is a solid-state surface modification technique that utilizes a rotating tool to induce intense plastic deformation, material mixing, and thermal exposure in the near-surface layer of a material. researchgate.net This process leads to significant microstructural refinement, densification, and homogenization. researchgate.net FSP has been successfully applied to create fine-grained structures in metallic components and can be used to produce surface composites.

Microwave-Assisted Synthesis and Sintering

Microwave heating offers a rapid and energy-efficient alternative to conventional heating methods for the synthesis and sintering of materials. wikipedia.org Microwave-assisted synthesis can be used to produce iron-based nanoparticles and microfibers. rsc.orgnih.govnih.govmdpi.com The process often involves the microwave-induced decomposition of precursors in a suitable solvent or matrix. rsc.org The rapid heating rates and volumetric heating characteristic of microwaves can lead to the formation of unique microstructures and phases.

In the context of sintering, microwave energy can be used to densify powder compacts. researchgate.net A specially designed multimode microwave furnace can be used to heat iron powder compacts to high temperatures (e.g., 1120°C) in a controlled atmosphere. researchgate.net This process has been shown to enhance the densification of metallic powders. researchgate.net The effectiveness of microwave sintering is influenced by the powder characteristics and processing parameters. Research on Fe-Cu-C systems has demonstrated that microwave sintering can influence the densification, microstructure, and mechanical properties of the final product. researchgate.net Furthermore, the use of a high-power microwave gyrotron system has been shown to enhance the densification of copper powders, with densification initiating at the surface due to elevated temperatures. researchgate.net

The table below highlights key aspects of microwave-assisted processing of iron-based materials.

Process	Key Features	Outcome
Microwave-Assisted Synthesis	Rapid heating, volumetric energy absorption	Synthesis of nanoparticles and microfibers with controlled morphology
Microwave Sintering	Energy efficiency, rapid processing	Enhanced densification of powder compacts, tailored microstructure and properties

Crystallographic Structure and Phase Transformation Phenomena of Fe2b

Crystal Structure Characterization and Refinement of Fe2B

The foundational structure of Fe2B at ambient conditions is a well-defined tetragonal system. researchgate.nettotalmateria.com This structure has been confirmed through various analytical techniques, including X-ray diffraction (XRD). mdpi.com

Iron boride (Fe2B) crystallizes in a body-centered tetragonal structure, which is specifically categorized under the space group I4/mcm, No. 140. ontosight.airesearchgate.netmdpi.commdpi.comwikipedia.org This structure is sometimes referred to as the Cu2Al structure type. mdpi.com The lattice parameters for this single-phase tetragonal structure at ambient pressure have been determined to be a = 5.185 Å and c = 4.136 Å. iith.ac.in The crystal structure is three-dimensional. osti.gov

Table 1: Crystallographic Data for Fe2B at Ambient Conditions

Parameter	Value	Source
Crystal System	Tetragonal	researchgate.nettotalmateria.com
Space Group	I4/mcm (No. 140)	ontosight.airesearchgate.netmdpi.com
Lattice Parameter (a)	5.185 Å	iith.ac.in
Lattice Parameter (c)	4.136 Å	iith.ac.in

Within the I4/mcm crystal structure, the iron and boron atoms occupy specific crystallographic sites. The iron (Fe) atoms are situated at the 8h Wyckoff positions, while the boron (B) atoms occupy the 4a sites. mdpi.com

The coordination environment has been precisely determined. Each iron atom is bonded to four equivalent boron atoms, with all Fe–B bond lengths measured at 2.17 Å. osti.gov Conversely, each boron atom is bonded in a 10-coordinate geometry to eight equivalent iron atoms and two equivalent boron atoms. osti.gov The shortest B-B distance is 2.12 Å. osti.gov This arrangement results in single boron atoms being located in a square antiprismatic coordination of iron atoms. researchgate.net

The boron atoms play a crucial role in defining the Fe2B structure. Unlike in iron monoboride (FeB), where boron forms zig-zag chains, the boron atoms in Fe2B are isolated. researchgate.net These individual boron atoms are inserted into the interstitial sites of the iron lattice. ontosight.aiyildiz.edu.tr This placement of isolated boron atoms within the "bird's nest" like structure of the iron metal bonds is a defining characteristic of the Fe2B compound. mdpi.com

Pressure-Induced Phase Transitions and Structural Stability of Fe2B

The stability of the Fe2B tetragonal structure has been investigated under high-pressure conditions, revealing fascinating phase transformation phenomena.

To understand its structural evolution under compression, Fe2B has been subjected to high-pressure X-ray diffraction (XRD) studies. iith.ac.in In these experiments, the material has been studied up to pressures of approximately 24 GPa. iith.ac.inresearchgate.net Such studies allow for the in-situ observation of changes in the crystal lattice as pressure is applied.

High-pressure XRD studies have revealed that Fe2B undergoes a reversible structural phase transition. iith.ac.in At a pressure of approximately 6.3 GPa, the initial tetragonal structure transforms into an orthorhombic structure. iith.ac.inresearchgate.netscience.gov This transition is reversible, meaning the structure reverts to tetragonal upon release of the pressure. iith.ac.in It has been noted that beyond the transition pressure, both the parent tetragonal phase and the daughter orthorhombic phase can coexist. iith.ac.inresearchgate.net

Table 2: Pressure-Induced Phase Transition of Fe2B

Parameter	Value	Source
Initial Phase (Ambient Pressure)	Tetragonal (I4/mcm)	researchgate.net
High-Pressure Phase	Orthorhombic	iith.ac.inresearchgate.net
Transition Pressure	~6.3 GPa	iith.ac.inresearchgate.netscience.gov
Transition Type	Reversible	iith.ac.in
Bulk Modulus (Tetragonal Phase)	235 GPa	iith.ac.inresearchgate.net

Crystallographic Texture and Orientation Effects in Fe₂B Microstructures

Iron boride layers commonly exhibit a significant degree of preferred orientation, most frequently a (002) fiber texture. xray.czcambridge.org This texturing is a distinguishing feature of boride layers formed on iron alloys and steels. dybkov.kiev.uaaiscience.org The formation of this preferred orientation is influenced by several factors. During the boriding process, where FeB may form initially, the subsequent nucleation of Fe₂B is affected by the lattice matching between the two phases. researchgate.netresearchgate.net Good lattice matching between the (001) plane of FeB and the (001) plane of Fe₂B can promote the textured growth of the Fe₂B phase. researchgate.net

The growth of the boride layer is a result of the perpendicular diffusion of boron atoms onto the material's surface. nih.gov After an initial stage of random crystal growth, a texture with a defined (002) crystallographic orientation is established as the crystals are forced to grow inward. nih.gov This results in columnar crystals oriented preferentially in the direction of diffusion. aiscience.org

Processing techniques have a profound impact on the grain orientation of bulk Fe₂B. Unidirectional solidification, in particular, is a method used to produce a strong crystallographic texture. researchgate.netcambridge.org This process results in a microstructure composed of oriented α-Fe and Fe₂B grains. researchgate.net The Fe₂B grains become oriented with a researchgate.net preferred growth direction. researchgate.netcambridge.org This technique leads to the formation of columnar grains, with the growth direction opposite to the heat-squeeze direction. cambridge.org

In contrast, Fe₂B produced under ordinary casting or solidification conditions without directional control results in a microstructure of randomly oriented, equiaxed grains of a somewhat heterogeneous size. researchgate.netcambridge.org The stark difference in microstructure highlights the critical role of the solidification method in controlling the crystallographic orientation of Fe₂B. cambridge.org

The crystallographic orientation of Fe₂B grains leads to significant anisotropy in its material properties. researchgate.netcambridge.org This means that properties such as microhardness, fracture toughness, and thermal expansion vary depending on the direction measured within the crystal structure.

Research on bulk Fe₂B has demonstrated this anisotropy:

Microhardness and Fracture Toughness : The microhardness and fracture toughness are highest in the transverse direction, corresponding to the (002) plane. researchgate.netcambridge.org The Vickers hardness for the transverse orientation is approximately 18.72 GPa, compared to ~17.85 GPa for the longitudinal and ~18.14 GPa for the non-oriented Fe₂B. cambridge.org Similarly, the fracture toughness for the transverse Fe₂B is about 6.42 MPa·m¹/², which is greater than that of other orientations. researchgate.netcambridge.org

Thermal Expansion : The linear coefficient of thermal expansion is also anisotropic. Non-oriented Fe₂B exhibits the highest linear expansion coefficient at 13.04 × 10⁻⁶ °C⁻¹. researchgate.netcambridge.org

Magnetic Properties : Fe₂B single crystals exhibit magnetic anisotropy. diva-portal.orgmdpi.com At low temperatures, it has an easy-plane anisotropy, meaning the magnetization prefers to lie within the basal plane. diva-portal.orgmdpi.comresearchgate.net However, it undergoes a spin reorientation transition at higher temperatures, becoming magnetically uniaxial. diva-portal.orgmdpi.comresearchgate.net The easy magnetization direction can be switched from planar to axial by doping with other elements like Co or Re. mdpi.comresearchgate.net

This anisotropic behavior is fundamentally linked to the atomic bounding energy of different crystal planes within the Fe₂B lattice. cambridge.org

Table 1: Anisotropic Properties of Bulk Fe₂B

Property	Transverse Orientation ((002) plane)	Longitudinal Orientation	Non-Oriented
Vickers Hardness	~18.72 GPa	~17.85 GPa	~18.14 GPa
Fracture Toughness	~6.42 MPa·m¹/²	Lower than transverse	Lower than transverse
Linear Expansion Coefficient	Lower than non-oriented	Lower than non-oriented	13.04 × 10⁻⁶ °C⁻¹

Data sourced from cambridge.org

Defect Structures and Stacking Faults in Fe₂B

Defect structures, specifically stacking faults, can be introduced into the Fe₂B crystal lattice. mdpi.com A stacking fault is a planar defect representing an error in the regular stacking sequence of atomic planes. taylorandfrancis.comwikipedia.org These defects can be generated through methods such as mechanical alloying or high-pressure and high-temperature (HPHT) processing. mdpi.comresearchgate.net

During mechanical alloying, the introduction of structural defects like dislocations and stacking faults is a key mechanism for phase transformation and nanostructure formation. researchgate.net In one study, stacking faults were intentionally incorporated into Fe₂B using an HPHT method, where high pressure suppressed atomic diffusion but led to the formation of these defects as the grains grew. mdpi.com

The observation and characterization of these faults are typically performed using high-resolution transmission electron microscopy (HRTEM). capes.gov.brjst.go.jp The presence of stacking faults can significantly alter the material's properties. For instance, introducing stacking faults into Fe₂B has been shown to regulate the d-band center and reduce charge transfer between iron and boron atoms, which in turn enhances its electronic conductivity and catalytic activity for the oxygen evolution reaction. mdpi.com In (Cr,Fe)₂B, a phase structurally similar to Fe₂B, the introduction of stacking faults can lead to a phenomenon known as fault-induced polytypism. capes.gov.br

Computational Simulations of Defects and Their Stability

Studies have explored the stability of different Fe₂B crystal structures. Through calculations of binding and formation energy, it has been shown that certain tetragonal structures of Fe₂B are more thermodynamically stable than others. researchgate.net For instance, simulations comparing different potential structures found that Tp2 (space group I4/mcm) and Tp3 (space group P4/mbm) are more stable than the Tp1 structure. researchgate.net Electronic structure calculations support these findings, revealing that the d-orbital splitting in the more stable structures reduces the density of states at the Fermi surface, leading to a lower total energy. researchgate.net

Simulations have also been employed to understand the impact of defects such as stacking faults (SFs). Theoretical models of Fe₂B with and without SFs have been constructed to investigate their effect on the material's electronic properties and catalytic activity. mdpi.com These calculations revealed that Fe₂B with SFs (Fe₂B-SF) has a lower energy barrier for certain chemical reactions compared to perfect Fe₂B. mdpi.com The partial density of states (PDOS) analysis showed that both structures have metallic properties, with Fe 3d orbital electrons being dominant at the Fermi level. mdpi.com The presence of SFs was found to regulate the d-band center of Fe₂B and reduce charge transfer between iron and boron atoms, which can enhance properties like conductivity. mdpi.com

Furthermore, first-principles calculations have been used to design more robust Fe₂B-based ceramics by studying the effects of doping. Research has shown that substituting iron atoms with elements such as Chromium (Cr) and Nickel (Ni) can improve the toughness of Fe₂B. researchgate.net Chemical bond analyses from these simulations indicate that the improved toughness is due to the stiffening of the B-B bond while the Fe-B bond remains relatively unchanged under pressure when doped with Cr and Ni. researchgate.net

Table 1: Summary of Computational Findings on Fe₂B Stability and Defects

Study Focus	Method	Key Findings	Reference
Structural Stability	Binding & Formation Energy Calculation	Tp2 (I4/mcm) and Tp3 (P4/mbm) structures are more stable than Tp1 due to reduced density of states at the Fermi surface.	researchgate.net
Stacking Faults (SFs)	Theoretical Modeling & PDOS Calculation	SFs regulate the d-band center, reduce charge transfer between Fe and B, and lower reaction energy barriers.	mdpi.com
Doping Effects	First-Principles Calculations	Doping with Cr and Ni enhances toughness by stiffening the B-B bond.	researchgate.net

Neutron Irradiation Effects on Fe₂B Structural Stability

Neutron irradiation introduces defects into the crystal structure of Fe₂B, which can significantly alter its physical and mechanical properties. ias.ac.in Studies on the structural stability of Fe₂B under high pressure have revealed a notable difference between pristine and neutron-irradiated samples. iaea.org

Pristine Fe₂B, which has a tetragonal structure at ambient conditions, undergoes a structural phase transition to an orthorhombic phase at a pressure of approximately 6 GPa. ias.ac.iniaea.org However, when Fe₂B is subjected to neutron irradiation, this phase transition is suppressed. ias.ac.in Irradiated Fe₂B has been shown to maintain its stable tetragonal structure under pressures up to 24 GPa. ias.ac.inresearchgate.net This inhibition of the phase transition is attributed to the defects created by the neutron irradiation, even at a low total displacement per atom (dpa) of 5.53 x 10⁻⁵, which corresponds to a neutron fluence of about 10¹⁷ n cm⁻². ias.ac.inresearchgate.net

A significant consequence of neutron irradiation is the enhancement of the material's hardness. This is evidenced by the increase in its bulk modulus. ias.ac.in Experimental data shows that the bulk modulus of Fe₂B increases by approximately 16% after irradiation, from 218 GPa in the pristine sample to 254 GPa in the irradiated sample. ias.ac.in This suggests a considerable increase in the material's hardness, a direct result of the irradiation-induced defects. ias.ac.in Similar stability under pressure was observed in a ferroboron mixture irradiated with a much higher neutron fluence, resulting in a dpa of 2.8, which remained stable up to 16 GPa. ias.ac.inresearchgate.net

Table 2: Comparison of Pristine and Neutron-Irradiated Fe₂B

Property	Pristine Fe₂B	Neutron-Irradiated Fe₂B	Reference
Structure at Ambient Pressure	Tetragonal	Tetragonal	ias.ac.in
High-Pressure Phase Transition	Tetragonal to Orthorhombic at 6 GPa	Transition inhibited; remains tetragonal up to 24 GPa	ias.ac.iniaea.orgresearchgate.net
Bulk Modulus	218(3) GPa	254(5) GPa	ias.ac.in
Hardness	Baseline	~16% enhancement suggested by increased bulk modulus	ias.ac.in

Grain Boundary Engineering and Intergranular Segregation

Grain boundary engineering is a materials science approach used to control the distribution and character of grain boundaries to enhance a material's properties. nrc.gov The segregation of elements to these boundaries is a critical phenomenon that can significantly influence mechanical properties like strength, ductility, and fracture resistance. numberanalytics.com

In Fe₂B-containing alloys, the behavior of boron at grain boundaries is of particular interest. Studies have shown that the dissolution of Fe₂B precipitates can lead to the segregation of boron atoms at random high-angle grain boundaries. researchgate.net Conversely, processes can be engineered where boron migrates from the grain boundaries into the interior of the grains. One such process, a boron-migration-mediated solid-state reaction, was used to transform a precursor alloy into a target alloy with a "plum pudding" microstructure, which can significantly improve strength and toughness. nih.gov

Grain refinement is another key aspect of engineering the microstructure of Fe₂B alloys. aip.org Research on undercooled Fe₂B alloys has shown that rapid solidification can suppress the equilibrium peritectic reaction, leading to the formation of a single Fe₂B phase. aip.org At sufficient undercooling, this process results in significant grain refinement, producing a structure with fine, non-oriented grains. aip.org This refinement is suggested to occur via recrystallization, driven by the high density of crystal defects, such as stacking faults, formed during rapid solidification. aip.org

The characteristics of the grain boundaries themselves are crucial. A distinction is often made between "special" and "nonspecial" high-angle grain boundaries. nrc.gov Special boundaries, which have a high degree of atomic fit, are generally more resistant to the segregation of impurities and defects. nrc.gov Engineering a material to have a higher proportion of these special boundaries can therefore improve its resistance to intergranular fracture and other forms of degradation. nrc.gov By controlling factors like elemental segregation and grain size and character, grain boundary engineering offers a pathway to tailor the performance of Fe₂B-based materials for specific applications. numberanalytics.com

Computational Materials Science and Theoretical Modeling of Fe2b

Density Functional Theory (DFT) Investigations of Electronic Structure

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. uniud.it It has been widely applied to Fe2B to understand its bonding nature, magnetic properties, and electrical conductivity.

Band structure calculations are crucial for determining the electronic properties of a material, such as whether it is a metal, semiconductor, or insulator. wikipedia.org For Fe2B, DFT calculations reveal its metallic nature. The calculated band structure shows that several bands cross the Fermi level, indicating the absence of a bandgap and the presence of conduction electrons. researchgate.netmdpi.com This metallic character is consistent with experimental observations. The electron densities of states at the Fermi level are non-zero, which further confirms that Fe2B has metallic properties. mdpi.com The electrons at the Fermi level are primarily identified as Fe 3d orbital electrons. mdpi.com

The analysis of charge and spin density distributions provides insights into the chemical bonding and magnetic ordering within a material. tandfonline.comarxiv.org In Fe2B, studies using the polarized neutron technique have been conducted to determine these distributions. tandfonline.com

Charge Density: The charge density distribution in Fe2B reveals important features about its bonding. X-ray scattering analysis suggests that the valence electrons of the boron atoms, along with one electron from each iron atom, are non-localized. tandfonline.com A significant finding is a negative region centered on the boron atom, while areas of both positive and negative density surround the iron site. tandfonline.com This indicates a transfer of charge, though it is not a simple ionic interaction. The bonding in Fe2B is predominantly metallic, with covalent contributions between iron and boron atoms. cmu.eduresearchgate.net

Spin Density: Fe2B is ferromagnetic at room temperature. tandfonline.com Neutron scattering results show that the majority of the magnetic moment is localized on the iron atoms. Specifically, about 16% of the magnetization is associated with non-localized electrons. tandfonline.com A small, negative magnetization is observed around the boron sites, which suggests an interaction between the iron 3d and boron 2sp bands. tandfonline.com The magnetic moment for Fe in Fe2B has been calculated to be approximately 1.83 µB to 2.1 µB. researchgate.netias.ac.in

The Electron Localization Function (ELF) is a tool used to visualize and understand chemical bonding in terms of electron pair localization. youtube.comtaylorandfrancis.com An ELF value close to 1 signifies strong covalent bonding, while a value around 0.5 suggests metallic bonding. taylorandfrancis.com

In iron borides, ELF analysis helps to characterize the interactions between atoms. rsc.org It reveals that in the Fe-B system, there is a significant charge transfer from iron to boron atoms. rsc.orgacs.org The analysis shows delocalized electrons, particularly in the Fe-B bonds, which is characteristic of metallic bonding. acs.org The region between Fe and B atoms is filled with a uniform electron gas, indicating delocalization is a dominant feature of the Fe-B bond. acs.org This confirms the metallic nature of the binding in Fe2B. aps.org

The interaction between the iron atoms and the surrounding boron atoms in the crystal lattice leads to the splitting of the iron's d-orbitals into different energy levels, a phenomenon explained by Crystal Field Theory (CFT). gcwk.ac.innumberanalytics.comyoutube.com This splitting is fundamental to understanding the electronic and magnetic properties of the compound.

For Fe2B, the DOS at the Fermi level (E_F) is non-zero, which is the defining characteristic of a metal. mdpi.comquora.comtugraz.at PDOS calculations show that the states near the Fermi level are dominated by the Fe 3d orbitals. mdpi.com The position of the d-band center relative to the Fermi level is a key parameter; in Fe2B, introducing stacking faults can shift this center closer to the Fermi level (e.g., from -2.04 to -1.83 eV), which can enhance catalytic activity by optimizing the interaction with adsorbates. mdpi.com

Ab Initio Calculations of Thermodynamic and Mechanical Properties

Ab initio (from first principles) calculations are a class of computational methods that rely on basic physical constants without the need for experimental input parameters. These methods are used to predict fundamental properties like formation enthalpy and binding energy.

Formation Enthalpy: The enthalpy of formation (ΔH_f) is a measure of the thermodynamic stability of a compound. A negative formation enthalpy indicates that the formation of the compound from its constituent elements is an exothermic process and that the compound is thermodynamically stable. ias.ac.in Ab initio calculations using DFT have been employed to predict the formation enthalpy of Fe2B.

Calculations performed with and without considering spin polarization show that the ferromagnetic state of Fe2B is more stable than the non-magnetic state. ias.ac.in The calculated formation enthalpies are consistently negative, confirming the thermodynamic stability of the Fe2B phase. ias.ac.in However, there can be significant discrepancies between different computational studies and experimental values. For instance, one study calculated the formation enthalpy of Fe2B to be -308 meV/atom, which differs from measured values of -707 meV/atom. cmu.eduresearchgate.net These differences can arise from the approximations used in the DFT calculations, such as the choice of exchange-correlation functional.

Table 1: Calculated Formation Enthalpies for Iron Borides

Compound	Calculated ΔH_f (meV/atom) cmu.eduresearchgate.net	Experimental ΔH_f (meV/atom) cmu.edu
FeB	-368	-676

Binding Energy: Binding energy calculations provide insight into the strength of the interactions between atoms within the crystal structure. In the context of the Fe-B system, calculations have been used to investigate the interaction between boron atoms and vacancies in an iron lattice, which is relevant for understanding diffusion and phase formation. sci-hub.st For instance, the binding energy between a boron atom and a nearby monovacancy in iron has been calculated to be around 0.20 eV. sci-hub.st These calculations highlight the favorable energetics of forming Fe-B pairs and clusters, which is a precursor to the formation of stable iron boride phases like Fe2B. epj.org

Table 2: Chemical Compounds and PubChem CIDs

Compound Name	PubChem CID
Iron boride (Fe2B)	6336940
Iron(II) boride (FeB)	139162
Boron	5462311

Debye Temperature Calculations and Phononic Effects

The Debye temperature (θD) is a crucial parameter in solid-state physics, representing the temperature at which the highest frequency phonon mode is excited. harvard.edulibretexts.org Below this temperature, quantum effects on the heat capacity become significant. libretexts.org For iron boride (Fe2B), the Debye temperature and associated phononic effects have been investigated theoretically, primarily through first-principles calculations combined with the quasi-harmonic Debye model. researchgate.net

These computational models consider the phononic effects to determine the thermodynamic properties of Fe2B under various conditions. researchgate.net Theoretical studies have systematically investigated the variations of the Debye temperature as a function of pressure and temperature, typically within ranges of 0-50 GPa and 0-1000 K. researchgate.net It has been observed that the Debye temperature extracted from low-temperature resistivity data analysis tends to decrease with pressure, suggesting a softening of phonons in the material. researchgate.net

First-principles calculations have also explored the influence of spin polarization on the thermodynamic stability and Debye temperature of different Fe2B crystal structures. researchgate.netresearchgate.net For the thermodynamically stable ferromagnetic tetragonal structures (T1 and T2), spin polarization was found to increase the Debye temperature. researchgate.netresearchgate.net The calculation of the Debye temperature can also be derived from sound velocity measurements, which are obtained through methods like the sing-around method at room temperature. researchgate.net

Elastic Constants and Moduli Determination

The elastic properties of a material describe its stiffness and resistance to deformation under an applied load. These properties are quantified by elastic constants (Cij) and polycrystalline elastic moduli, such as the Bulk modulus (K), Shear modulus (G), and Young's modulus (E). wikipedia.orgtestbook.com For Fe2B, these parameters have been extensively determined using first-principles calculations based on Density Functional Theory (DFT). researchgate.netresearchgate.net

First-principles calculations have been employed to investigate the structural, electronic, and mechanical properties of Fe2B with the I4/mcm crystal structure. researchgate.net The mechanical stability of this phase is confirmed by the calculated elastic constants, which satisfy the Born-Huang stability criteria. researchgate.netrsc.org Theoretical calculations show that Fe2B possesses a high bulk modulus, with values reported around 235 GPa. researchgate.net

Different studies have reported slightly varying values for the elastic moduli, which can be attributed to different computational methods and parameters. For instance, one study reported an indentation Young's modulus (EIT) of 252.96 ± 15.57 GPa for the Fe2B phase. researchgate.net Another first-principles study calculated the bulk modulus (B), shear modulus (G), and Young's modulus (E) for ferromagnetic T1 and T2 Fe2B structures, finding them to have the largest values among the studied polymorphs, which is attributed to their stronger Fe-Fe bonds. researchgate.net Fe2B is also noted to be almost elastically isotropic. researchgate.net

The table below summarizes some of the calculated elastic properties for Fe2B from various theoretical studies.

Property	Calculated Value (GPa)	Source
Bulk Modulus (B)	235	researchgate.net
Young's Modulus (EIT)	252.96 ± 15.57	researchgate.net
Shear Modulus (G)	-	-
Vickers Hardness (Hv)	12.4	researchgate.net

Ideal Strength and Fracture Behavior Simulations

Computational simulations are instrumental in understanding the intrinsic strength and fracture mechanisms of materials at an atomic level. For Fe2B, theoretical studies have calculated its ideal strength—the stress required to deform the crystal in the absence of any defects—and investigated its failure modes under large strains. researchgate.net

First-principles calculations have been used to examine the microscopic mechanism of structural deformation in Fe2B with the I4/mcm structure. researchgate.net These theoretical results indicate that the failure mode in this phase of Fe2B is predominantly governed by shear. The lowest pure shear peak stress was calculated to be 20.0 GPa. researchgate.net This suggests that under ideal conditions, the material is more likely to fail along shear planes rather than through direct cleavage.

In addition to ideal strength, fracture toughness (Kc), which measures a material's resistance to crack propagation, has been assessed. Experimental measurements, often complemented by simulations, place the fracture toughness of the Fe2B phase in the range of 2.42 ± 0.66 MPa·m^(1/2) to 3-5.5 MPa·m^(1/2). researchgate.net This value is significantly higher than that of the more brittle FeB phase, highlighting Fe2B's comparatively better resistance to fracture. researchgate.net Such simulations and theoretical predictions are crucial for engineering applications where mechanical reliability is paramount. mdpi.comtudelft.nl

Molecular Dynamics Simulations and Atomistic Modeling

Studies on Thermal and Dynamical Stability

In computational materials science, dynamical and thermal stability are distinct concepts used to predict a material's viability. stackexchange.com Dynamical stability, typically assessed at 0 K using methods like phonon dispersion calculations, determines if a structure corresponds to a minimum on the potential energy surface. stackexchange.comresearchgate.net The absence of imaginary frequencies in the phonon spectrum indicates dynamical stability. researchgate.net First-principles calculations have confirmed the dynamical stability of Fe2B in the I4/mcm phase through calculated phonon dispersions. researchgate.net

Thermal stability, on the other hand, evaluates a material's ability to maintain its structural integrity at finite temperatures. stackexchange.comresearchgate.net This is commonly investigated using molecular dynamics (MD) simulations. stackexchange.comresearchgate.netaps.org In an MD simulation, the system is heated to a specific temperature, and its evolution over time is monitored. researchgate.net The stability can be confirmed by analyzing metrics like the root-mean-square deviation (RMSD) of atomic positions; a stable configuration will show limited fluctuations. researchgate.net The stability of the system's dynamics in MD simulations can also be demonstrated by observing a monotonic decay in the heat autocorrelation function (HACF). beilstein-journals.org While specific MD studies focusing solely on the thermal stability of bulk Fe2B are part of broader research, the principles of MD are widely applied to understand the behavior of materials like iron and its alloys at various temperatures. aps.orgcore.ac.uk

Simulation of Phase Transformation Kinetics

Molecular dynamics and other simulation techniques are powerful tools for studying the kinetics of phase transformations, such as the formation of iron boride layers. Several studies have focused on modeling the growth kinetics of Fe2B layers on steel substrates, which often involves the transformation from the FeB phase to the Fe2B phase. mattech-journal.orgresearchgate.net

These simulations typically employ diffusion models based on Fick's second law and mass balance equations at the phase interfaces. mattech-journal.orgscielo.br By using thermodynamic properties from the Fe-B phase diagram, these models can predict the thickness of the boride layer and the concentration of boron within each phase at different temperatures and processing times. mattech-journal.org For instance, a diffusion model was used to study the growth kinetics of Fe2B on AISI 316L stainless steel in a temperature range of 800–1100 °C, showing good agreement with experimental results. mattech-journal.org

Simulations have also been used to explain the phenomenon where a mono-phase Fe2B layer can be obtained through the transformation of an initially formed FeB layer. researchgate.net This transformation is driven by the depletion of boron in the boriding medium. researchgate.net Numerical simulations have successfully fitted experimental results to obtain the diffusion coefficients of boron in the FeB and Fe2B phases. researchgate.net These kinetic models can account for factors like the transient diffusion regime and the boride incubation time to provide a comprehensive understanding of the boriding process. capes.gov.brzastita-materijala.org

Spin Polarization Effects and Magnetic Moment Calculations

First-principles calculations incorporating spin polarization are essential for accurately describing the electronic and magnetic properties of ferromagnetic materials like Fe2B. ias.ac.inias.ac.in These calculations have consistently shown that the ferromagnetic state is the stable ground state for Fe2B, as it has a lower total energy compared to the non-magnetic state. ias.ac.inias.ac.in

The inclusion of spin polarization significantly affects the calculated structural properties. For Fe2B, considering the ferromagnetic state leads to a volume expansion of about 4.7% and a reduction in the bulk modulus by approximately 30.8% compared to the non-magnetic case. ias.ac.in These theoretical predictions for lattice parameters and bulk modulus in the ferromagnetic state show good agreement with experimental results. ias.ac.inias.ac.in

Phase Diagram Computations and Stability Predictions

Computational thermodynamics plays a vital role in predicting the phase stability of Fe₂B and related compounds, especially under extreme conditions or in complex multicomponent systems.

Computational studies have been employed to explore the Fe-B phase diagram at high pressures, predicting the stability of various iron boride compositions. Unbiased structure search methods combined with density functional theory calculations have been used to investigate the stable compositions of the iron-boride system at pressures up to 300 GPa. These investigations have led to the construction of a high-pressure Fe-B phase diagram featuring several pressure-induced stable compositions, including Fe₃B, Fe₂B, FeB, Fe₂B₃, FeB₂, and FeB₄, each within a specific pressure range. The account for magnetism in these calculations can significantly alter the predicted phase diagram. aps.orgaps.org

The thermodynamic stability of Fe-B-C melts has been a subject of computational modeling to understand the behavior of these alloys in the liquid state. Thermodynamic descriptions of the Fe-B-C system have been developed using the CALPHAD (Calculation of Phase Diagrams) method. researchgate.nettandfonline.com In these models, phases like liquid, beta-rhombohedral boron, and graphite (B72142) are described using the substitutional solution model, while borides such as Fe₂B are treated as stoichiometric phases. researchgate.net

One study focused on the structural state and thermodynamic stability of Fe-B-C alloys by considering the contribution of the high-temperature expansion of thermodynamic potential to the Gibbs energy of the melt. researchgate.net This approach allowed for the generation of a surface of thermodynamic stability dependent on temperature and the content of boron and carbon. The findings from this modeling indicate that to achieve a homogeneous Fe-B-C melt, an overheating of more than 150 K is necessary to avoid micro-inhomogeneous structures. researchgate.net

The stability of Fe₂B at the nanoscale is critical for its application in various advanced materials. Theoretical assessments confirm the stability of nanocrystalline Fe₂B. It is known that the tetragonal Fe₂B structure is a stable phase. researchgate.net First-principles calculations have been used to study the structural, mechanical, and electronic properties of Fe₂B, confirming its dynamical and mechanical stability in the I4/mcm crystal structure. researchgate.net

The formation enthalpy of Fe₂B has been calculated to be negative, indicating that it is thermodynamically stable. tandfonline.com The synthesis of nanocrystalline Fe₂B has been achieved through methods like mechanochemical synthesis, where the reduction reaction of Fe₂O₃ and B₂O₃ with CaH₂ during mechanical alloying results in a combination of Fe and Fe₂B phases with crystallite sizes around 10-15 nm. researchgate.net The stability of nanocrystalline phases, including Fe₂B, in amorphous matrices is a key factor in the development of high-performance soft magnetic alloys.

Mechanical Behavior and Tribological Performance of Fe2b

Wear Mechanisms and Resistance in Fe₂B Layers and Composites

Iron boride layers and composites are recognized for their exceptional wear resistance, a property attributed to the high hardness of the Fe₂B phase. totalmateria.comwikipedia.orgtaylorandfrancis.com The performance under different wear conditions, such as abrasion, sliding, and erosion, is a key area of research to optimize its use in various industrial applications.

Abrasive Wear Performance and Mechanisms (Two-body, Pitting)

The primary mechanism of wear in borided steels is often two-body abrasive wear, characterized by parallel lines in the direction of sliding. researchgate.net This occurs when hard particles or asperities on a countersurface cut or plow material from the Fe₂B layer. In some instances, wear debris can become trapped between the sliding surfaces, leading to a three-body abrasion scenario, which can cause severe pitting. researchgate.net

The abrasive wear resistance of Fe₂B is significantly superior to that of many conventional materials. For instance, the abrasive wear resistance of an (Fe, Cr)B layer can be over ten times greater than that of the Fe–10% Cr alloy base. researchgate.net However, the morphology and distribution of the Fe₂B phase play a crucial role. A continuous network of eutectic Fe₂B can lead to low toughness, but modifications to create more spherical Fe₂B particles can improve resistance to abrasive wear. researchgate.neta-star.edu.sg

The wear behavior is also influenced by the properties of the substrate and the boriding process itself. For example, in borided AISI D2 and AISI 1040 steels, the main wear mechanism observed was two-body abrasive wear, with some instances of pitting caused by trapped wear debris. researchgate.net

Sliding Wear Behavior and Tribological Characterization

Under dry sliding conditions, the friction and wear behavior of single-phase Fe₂B is influenced by factors such as normal load and sliding velocity. researchgate.nettandfonline.com Research indicates that both the friction coefficient and wear rate can initially decrease and then increase with rising load and velocity. tandfonline.com The formation of a lubricating tribofilm, potentially composed of oxides like Fe₂O₃ and B₂O₃, can lead to a reduction in both friction and wear under specific conditions. tandfonline.com

The composition of the sliding pair significantly impacts the tribological performance. For instance, when sliding against itself, borided steel's wear can be attributed to tribo-oxidation in an ambient atmosphere. mdpi.com The coefficient of friction (CoF) for FeB/Fe₂B sliding pairs has been reported to be around 0.6. mdpi.com In self-lubricating iron-based composites, the sizing pressure after sintering can affect the availability of solid lubricants on the surface, thereby influencing the scuffing resistance and wear rate. bohrium.com

Material/Condition	Friction Coefficient (CoF)	Wear Rate (mm³/N·m)	Key Observations
Single-phase Fe₂B bulk (dry sliding)	~0.6 (decreases then increases with load/velocity)	Decreases then increases with load/velocity	Formation of a lamellar lubricating film reduces friction and wear. tandfonline.com
Borided AISI 420/Fe₂B (dry sliding)	~0.6	~10⁻³	Less vibration observed compared to other pairs. mdpi.com
Borided AISI 316L Steel	Decreased from 0.8 (untreated) to 0.29	Varies with treatment	Higher hardness layers can be more prone to fracture due to brittleness. jst.go.jp
Fe-Cr-B alloys (liquid paraffin (B1166041) oil)	Decreases with increasing load/speed	2-12 times lower than Fe-Cr alloys	Wear mechanism is microploughing and fatigue flaking. asme.org

Erosion Wear Rule and Resistance (e.g., in Liquid Zinc)

Fe₂B exhibits notable resistance to erosion, particularly in harsh environments like molten zinc. researchgate.netresearchgate.netmdpi.com In flowing liquid zinc, Fe-B alloys demonstrate a significantly lower and more stable erosion rate compared to materials like 316L stainless steel. cambridge.orgcambridge.org The orientation of the Fe₂B crystals plays a critical role; a perpendicular orientation relative to the interface provides the most effective resistance to erosion by forming a stable structure. researchgate.netmdpi.com

The erosion mechanism in liquid zinc involves a synergistic effect of erosion and corrosion. researchgate.netcambridge.org The flowing zinc can accelerate the formation of Fe-Zn intermetallic compounds and remove loose corrosion products. cambridge.org The hard and corrosion-resistant Fe₂B phase acts as a protective barrier for the softer ferrite (B1171679) matrix, while the matrix provides support, preventing the borides from spalling. researchgate.net The erosion rate of Fe-B alloys tends to decrease linearly as the erosion angle increases. researchgate.net

Role of Fe₂B as a Primary Wear-Resistant Phase

The exceptional hardness of Fe₂B is the fundamental reason for its role as a primary wear-resistant phase in various iron-based alloys and coatings. totalmateria.comwikipedia.orgtaylorandfrancis.com Compared to carbides found in materials like high chromium white cast iron, borides such as Fe₂B are harder and possess better thermal stability. totalmateria.comresearchgate.net Boronizing, a thermochemical treatment to form an iron boride layer on steel surfaces, can increase the service life of components by two to five times compared to conventional heat treatments. taylorandfrancis.com

In Fe-B alloys, the Fe₂B phase acts as the main reinforcement against wear. researchgate.neta-star.edu.sg Similarly, in high boron cast iron, eutectic borides replace eutectic carbides as the primary hard, wear-resistant phase. researchgate.net The effectiveness of Fe₂B in resisting wear is not solely dependent on its hardness but also on its morphology, distribution, and the properties of the surrounding matrix. researchgate.neta-star.edu.sgresearchgate.net

Fracture Behavior and Toughness Characteristics of Fe₂B

Fracture Toughness Assessment

The fracture toughness of Fe₂B is a measure of its resistance to crack propagation. It is commonly assessed using indentation techniques, where the length of cracks emanating from the corners of an indentation is measured. gedik.edu.trresearchgate.netcapes.gov.br

Studies on borided AISI 304 stainless steel have shown that the fracture toughness of the Fe₂B layer is influenced by the boriding parameters. As the boriding temperature and time increase, the fracture toughness tends to decrease. gedik.edu.trresearchgate.net The measured fracture toughness values for Fe₂B layers on this steel ranged from 2.19 to 4.47 MPa·m¹/². gedik.edu.trresearchgate.net Another study on borided tool steel using nanoindentation estimated fracture resistance values for Fe₂B layers to be in the range of 2.01–4.65 MPa·m¹/². capes.gov.br

The inherent brittleness of Fe₂B is a key factor to consider in applications involving impact or high stress concentrations. wikipedia.org Efforts to improve the toughness of Fe-B alloys often focus on modifying the microstructure, such as breaking up the continuous network of eutectic Fe₂B to create more isolated, rounded particles. researchgate.neta-star.edu.sg

Material/Condition	Fracture Toughness (MPa·m¹/²)	Hardness (HV)	Key Findings
Borided AISI 304 Stainless Steel	2.19 - 4.47	1709 - 2119 HV₀.₁	Fracture toughness decreased with increasing boriding temperature and time. gedik.edu.trresearchgate.net
Borided Tool Steel (AISI D2)	2.01 - 4.65	-	Estimated using Berkovich nanoindentation. capes.gov.br
Borided Alloyed Ductile Iron	-	-	Vickers indentation is a common method for toughness assessment. taylorandfrancis.com

Ductile-Brittle Transition Properties

Iron boride (Fe2B) is characterized as a hard and brittle ceramic material. However, its brittleness is considered less pronounced than that of the other common iron boride phase, iron monoboride (FeB). imt.siwikipedia.org The ductile or brittle nature of a material can be predicted using the Pugh's modulus ratio (G/B), which is the ratio of the shear modulus (G) to the bulk modulus (B). A G/B ratio below 0.57 is indicative of ductile behavior, while a value above 0.57 suggests brittleness. rsc.org For an (Fe₀.₈₇₅Cu₀.₁₂₅)₂B alloy, the G/B value was found to be 0.5883, which is very close to the critical value for the ductile-to-brittle transition, indicating that while intrinsically brittle, its properties can be modified. researchgate.net

The ductile-brittle transition in Fe2B is not only dependent on its intrinsic properties but is also significantly influenced by temperature and alloying elements. Research on Fe3Al-based alloys containing Fe2B precipitates has identified a brittle-to-ductile transition temperature (BDTT) between 100°C and 200°C. tul.cz Below this temperature range, the material exhibits brittle fracture, while above it, ductility increases.

Furthermore, the addition of alloying elements to the base material plays a crucial role in the mechanical behavior of the resulting iron boride layer. Studies have shown that the presence of manganese (Mn) and silicon (Si) in steel tends to decrease the brittleness of the iron boride layers formed upon it. publisherspanel.com Conversely, chromium (Cr) has been found to increase the brittleness of iron borides. publisherspanel.com While alloying can enhance the ductility of Fe2B, it does not fundamentally alter its inherently brittle nature. researchgate.net Under impact loading conditions, coatings containing Fe2B typically display brittle fracture characteristics. researchgate.net

Crack Propagation and Spalling Mechanisms

The initiation and propagation of cracks in components with Fe2B layers are critical factors determining their service life. A primary location for crack initiation is the interface between different boride phases, particularly the FeB/Fe2B interface in dual-phase coatings. scielo.brscielo.br This is largely attributed to the significant mismatch in the coefficients of thermal expansion (CTE) between the two phases and the different stress states; the FeB layer is typically under tensile stress, while the Fe2B layer is under compressive stress. imt.siscielo.br These residual stresses can promote crack formation at the interface during thermal cycling or under mechanical load. psu.edu

Once initiated, cracks can propagate via two main modes: Mode I (normal opening mode) and Mode II (shear sliding mode). scielo.brscielo.br The propagation of these cracks can lead to various failure mechanisms:

Spalling: This involves the detachment of large, flake-like pieces from the coating. It often occurs when transverse cracks grow and interconnect, leading to what is described as fatigue spalling under erosive wear. researchgate.net The entire coating or a significant layer can peel away from the substrate. researchgate.net

Chipping: This is the removal of smaller fragments from the coating surface and was identified as a predominant failure mechanism under scratch testing, with critical loads for chipping initiation being measured. researchgate.net

Delamination: This refers to the separation of the coating from the substrate along the interface. psu.edu

The inherent toughness of the Fe2B layer plays a role in resisting failure. The fracture toughness of Fe2B is notably higher than that of FeB, which helps to delay or arrest the propagation of micro-cracks originating from the more brittle FeB outer layer. researchgate.net However, under sustained erosive impact, the boronized coating can exhibit layer-by-layer peeling. researchgate.net The presence of porosity within the material can also act as a stress concentrator, providing sites for crack initiation. mdpi.com

Elastic and Plastic Deformation Mechanisms in Fe2B

Young's Modulus and Shear Modulus

The elastic properties of Fe2B, specifically its Young's Modulus (E) and Shear Modulus (G), are fundamental to its characterization as a stiff, hard material. These moduli have been determined through both experimental measurements (e.g., nanoindentation) and theoretical ab initio calculations, with values showing some variation depending on the substrate material, presence of alloying elements, and the measurement or calculation methodology. nih.govresearchgate.netresearchgate.netcambridge.org The Young's modulus for Fe2B is consistently reported in the range of 250 to 340 GPa. nih.govresearchgate.netresearchgate.net Alloying elements can influence these values; for instance, doping with molybdenum (Mo) can cause the Young's and shear moduli to first decrease and then increase. researchgate.net

The following table summarizes some reported values for the elastic properties of Fe2B.

Property	Reported Value (GPa)	Substrate/Method	Source
Young's Modulus (E)	285 - 295	Formed on AISI 420 Steel	nih.gov
Young's Modulus (E)	339.75 ± 17.44	Fe2B zone in X165CrV12 Steel	researchgate.net
Young's Modulus (E)	253 ± 15	Formed on Carbon Steel	researchgate.net
Young's Modulus (E)	266 ± 34	Formed on AISI D2 Steel	researchgate.net
Young's Modulus (E)	325	Fe2B phase in AISI D2 Steel	scirp.org
Bulk Modulus (B)	194	ab initio Calculation	researchgate.net

This table is interactive. Users can sort columns to compare values.

Plasticity Mechanisms and Yield Strength Analysis

As a ceramic-like material, Fe2B exhibits very limited plastic deformation before fracture. Its deformation is predominantly elastic. However, under high-constraint conditions, such as nanoindentation, localized plastic deformation can occur. scirp.org The primary mechanism for plastic deformation in the broader material system is often confined to the more ductile metallic substrate, which is constrained by the hard Fe2B phase. msstate.edu

The intrinsic yield strength of Fe2B is exceptionally high. Theoretical calculations based on first principles, which examine the material's response to large strain, suggest that the failure mode of Fe2B is dominated by shear. researchgate.net The ideal shear strength, representing the theoretical limit of strength before plastic deformation, has been calculated to be 20.0 GPa. researchgate.net

In practical applications, the yield strength is often characterized for composite materials or alloys containing Fe2B. The resistance to plastic deformation (H³/E²), a key parameter in wear resistance, has been measured to be in the range of 0.040 to 0.052 GPa for the Fe2B phase. redalyc.org The table below shows yield strength values for materials where Fe2B is a significant strengthening phase.

Material	Yield Strength (MPa)	Test Condition	Source
Co20Fe60B20 Alloy	87	Tensile Test	researcher.life
Fe/TiB2 Composite	630	Tensile Test (Rp0.2)	mdpi.com
FeB/Fe2B Layers	1500 - 7010	Indentation on cross-section	redalyc.org

This table is interactive. Users can sort columns to compare values.

Stress-Strain Behavior under Various Loading Conditions

The stress-strain behavior of Fe2B is characteristic of a brittle material. Under tensile or flexural loading, it exhibits a near-linear elastic response up to the point of fracture. The stress-strain curve is defined by a steep slope, corresponding to its high Young's modulus, and a very low strain-to-failure, indicating its lack of ductility. msstate.edu Catastrophic failure occurs with little to no preceding plastic deformation.

The loading conditions significantly influence the observed mechanical response.

Tensile/Flexural Loading: As described, behavior is linear-elastic followed by brittle fracture.

Compressive Loading: Fe2B can withstand much higher stresses under compression than under tension. Plasticity can be induced under high compressive loads, particularly when constrained, such as in indentation tests. scirp.org

The presence of the Fe2B phase in sintered ferrous alloys significantly alters the composite's stress-strain curve, typically increasing the ultimate tensile strength but drastically reducing the elongation or ductility due to the continuous and brittle nature of the boride phase. msstate.edu

Fatigue and Creep Behavior Analysis of Fe2B

Comprehensive data on the intrinsic fatigue and creep properties of monolithic Fe2B are scarce in the literature, as it is most commonly used as a surface layer rather than a bulk structural component. The analysis of these behaviors is typically focused on the entire component system, which includes the Fe2B layer and the substrate.

Fatigue Behavior: The concept of fatigue in Fe2B layers has been observed in the context of wear and erosion. Under repeated particle impacts, cracks can initiate and propagate through the layer, leading to a failure mechanism described as "fatigue spalling". researchgate.net This suggests that cyclic loading, even from erosive contact, can lead to progressive damage accumulation consistent with fatigue. However, traditional fatigue data, such as S-N (stress vs. number of cycles to failure) curves for pure Fe2B, are not commonly reported. The fatigue life of a borided component is often governed by the fatigue properties of the substrate material. researchgate.netkubikat.org

Creep Behavior: Creep is the tendency of a material to deform permanently under the influence of persistent mechanical stress, especially at elevated temperatures. The performance of Fe2B at high temperatures is critical for many of its applications. Studies on Fe3Al-based intermetallic alloys, strengthened with various boride precipitates and tested at 650°C and 750°C, provide some insight. tul.cz In this research, an alloy containing Fe2B as a strengthening phase was found to exhibit "relatively low creep resistance" compared to other alloys in the study strengthened with different borides. tul.cz This indicates that while Fe2B is a very hard material, it may not be the optimal strengthening phase for high-temperature creep resistance in all alloy systems. The creep behavior of borided components is also heavily dependent on the creep properties of the underlying substrate. researchgate.net

High-Temperature Creep Studies

High-temperature creep is the tendency of a solid material to deform permanently under the influence of persistent mechanical stresses at elevated temperatures. While the improvement of creep strength in certain steels is attributed to the presence of borides, dedicated and comprehensive studies focusing specifically on the high-temperature creep mechanisms of monolithic Fe2B are not widely available in the reviewed literature. researchgate.net

General literature on borided steels mentions creep behavior as a relevant area of scientific inquiry, but detailed experimental data on Fe2B itself is limited. researchgate.net The primary focus of research on Fe2B has been on its exceptional hardness and wear resistance at ambient or moderately elevated temperatures. Investigations into the high-temperature mechanical properties of iron aluminides have shown that the formation of a network structure of borides can be more effective for alloy hardening at higher temperatures (700°C–800°C) compared to other strengthening phases. nih.gov This suggests that boride phases, including Fe2B, contribute significantly to high-temperature strength, which is a key factor in creep resistance. However, further research is required to isolate and characterize the specific creep deformation mechanisms, stress exponents, and activation energies for the Fe2B compound.

Nano-Mechanical Properties and Indentation Response of Fe2B

The intrinsic mechanical properties of the Fe2B phase have been extensively characterized using nanoindentation techniques, which allow for the precise measurement of hardness and elastic modulus on a microscopic scale.

Nanoindentation Measurements and Hardness Determination

Nanoindentation with a Berkovich diamond indenter is a standard method for determining the hardness of individual phases in a material. scielo.br For the Fe2B phase, these measurements consistently show high hardness values, confirming it as a hard ceramic phase. Studies on borided pure iron (Armco iron) reported hardness values for Fe2B in the range of 16.09–18.51 GPa. researchgate.net In Fe-B-X alloys, the average hardness of Fe2B ranges from 16.1 to 20.8 GPa, depending on the specific alloying elements present. researchgate.net Other research on borided tool steels and Fe-B alloys places the hardness of Fe2B between 18 and 21 GPa. researchgate.net The high hardness of Fe2B is a primary reason for its use in surface coatings designed to resist wear. wikipedia.org

Indentation Modulus and Indentation Size Effect (ISE)

The indentation modulus, a measure of the material's stiffness, is determined concurrently with hardness during nanoindentation tests. For Fe2B on a pure iron substrate, the indentation modulus has been measured in the range of 231.52–275.37 GPa. researchgate.net In various Fe-B-X alloys, the modulus of Fe2B can range from approximately 297 GPa to 392 GPa. researchgate.net

A common phenomenon observed during the nanoindentation of Fe2B is the Indentation Size Effect (ISE). researchgate.netscielo.br This effect is characterized by a decrease in the measured hardness as the indentation depth or applied load increases. researchgate.netredalyc.org The ISE has been verified in Fe2B layers over a range of applied loads (e.g., 10–300 mN). scielo.br This behavior is significant because it implies that the apparent hardness of the material is dependent on the scale of the measurement, with higher hardness values reported at smaller indentation depths. scirp.org

Influence of Alloying Elements on Nano-Mechanical Properties

The nano-mechanical properties of Fe2B can be significantly altered by the presence of other alloying elements, which can substitute for iron in the Fe2B crystal lattice. researchgate.netpreprints.org Research has systematically studied the effect of adding elements such as chromium (Cr), manganese (Mn), tungsten (W), vanadium (V), carbon (C), titanium (Ti), aluminum (Al), and silicon (Si). researchgate.netpreprints.org

The addition of tungsten (W) was found to produce the highest indentation hardness in Fe2B, reaching 20.8 ± 0.9 GPa. researchgate.netmdpi.com Conversely, manganese (Mn) results in the lowest indentation hardness, measured at 16.1 ± 2.2 GPa. researchgate.netmdpi.comChromium (Cr) has the most pronounced effect on stiffness, yielding the highest indentation modulus for Fe2B at 391.8 ± 10.9 GPa. researchgate.net The addition of Cr can also lead to a gradual increase in the hardness of Fe2B. researchgate.net

The effects of aluminum and silicon additions have also been investigated. preprints.org These elements tend to slightly decrease the microhardness values but can improve the fracture toughness of the constituent phases in boron-rich Fe-B-C alloys. preprints.org Titanium (Ti) has been shown to slightly enhance the microhardness of the Fe2(B,C) phase. preprints.org

The following table summarizes the influence of various alloying elements on the nano-mechanical properties of the Fe2B phase based on instrumented indentation measurements. researchgate.net

Alloying Element (X in Fe-B-X)	Indentation Hardness (H_IT) [GPa]	Indentation Modulus (E_IT) [GPa]	Reference
Tungsten (W)	20.8 ± 0.9	364.5 ± 12.8	researchgate.net
Vanadium (V)	19.7 ± 0.8	372.1 ± 14.5	researchgate.net
Chromium (Cr)	19.5 ± 0.9	391.8 ± 10.9	researchgate.net
Manganese (Mn)	16.1 ± 2.2	297.5 ± 24.6	researchgate.net
Pure Iron (No major alloying element)	16.09 - 18.51	231.52 - 275.37	researchgate.net

Magnetic Properties and Phenomena in Fe2b Systems

Magnetocrystalline Anisotropy and Magnetic Domain Structure

Magnetocrystalline anisotropy refers to the dependence of a material's internal energy on the direction of its magnetization. In Fe₂B, this property is highly sensitive to factors such as temperature and atomic composition, which in turn dictates the structure of its magnetic domains.

The magnetocrystalline anisotropy of Fe₂B is primarily described by the first anisotropy constant, K₁. At room temperature, Fe₂B exhibits a large negative K₁ value, experimentally measured at approximately -0.80 MJ/m³, with some calculations suggesting a value as high as -1.09 MJ/m³. mdpi.comresearchgate.netresearchgate.net This negative value indicates that the material has an easy-plane anisotropy.

A significant characteristic of Fe₂B is the evolution of its K₁ value with temperature. mdpi.comresearchgate.net As the temperature increases, the anisotropy constant changes, leading to a spin reorientation transition. mdpi.comdiva-portal.org Specifically, K₁ becomes positive at temperatures above 524 K (or 593 K, according to other studies), reaching a maximum positive value of about 200 kJ/m³ at around 750 K. mdpi.comresearchgate.netdiva-portal.org This transition from easy-plane to easy-axis anisotropy is a critical feature of the compound's magnetic behavior. diva-portal.org

Doping Fe₂B with other transition metals can also dramatically alter the K₁ constant. For instance, substituting iron with elements like Cobalt (Co), Rhenium (Re), or Tantalum (Ta) can induce a shift from planar to axial anisotropy. mdpi.com In (Fe₁₋ₓCoₓ)₂B alloys, a substantial easy-axis anisotropy is observed for cobalt concentrations (x) around 0.3, with a reported K₁ value of 410 kJ/m³ at room temperature. researchgate.netaip.orgosti.gov Theoretical calculations have shown that for (Fe₀.₇₆Re₀.₂₄)₂B, K₁ can reach a large positive value of 1.5 MJ/m³. mdpi.com

The easy magnetization axis (EMD) is the crystallographic direction along which the material prefers to be magnetized. In pure Fe₂B at low temperatures, the EMD lies within the (001) basal plane, a characteristic known as in-plane or easy-plane anisotropy. mdpi.comresearchgate.netdiva-portal.org This planar EMD makes pure Fe₂B unsuitable for permanent magnet applications, which require a strong uniaxial (easy-axis) anisotropy. mdpi.comresearchgate.net

However, as noted, Fe₂B undergoes a spin reorientation transition where the EMD shifts. At a temperature of 524 K (or 593 K), the EMD transitions from the basal plane to become axial, aligning with the c-axis. mdpi.comresearchgate.netdiva-portal.org This phenomenon is also observed in doped alloys. For example, in (Fe₁₋ₓCoₓ)₂B, the EMD becomes axial for cobalt concentrations between approximately 0.1 and 0.5. researchgate.netosti.govmdpi.com Similarly, doping with Re or Ta can also switch the EMD from planar to axial. mdpi.com

The magnetic domain structure in nanocrystalline Fe-based alloys is intricately linked to the material's microstructure. In nanocrystalline alloys containing Fe₂B precipitates, such as FINEMET-type alloys, the domain structure and magnetic properties are strongly influenced by the size and distribution of the nanocrystals. cmu.eduwhiterose.ac.uk

Studies using Lorentz microscopy on annealed Fe-based nanocrystalline alloys have revealed that the size of areas with locally uniform anisotropy significantly affects the domain structure. jst.go.jp For alloys annealed to achieve the highest permeability, circularly magnetized domain patterns are observed. jst.go.jp In these optimal materials, the domain-wall width can be several times larger than the average size of the uniform magnetic areas, which allows the effects of the local anisotropy fields to be averaged out, resulting in freer movement of the domain walls and enhanced soft magnetic properties. jst.go.jp The formation of Fe₂B as a secondary crystalline phase, however, can lead to magnetic hardening. cmu.edu For nanocrystalline Fe₂B prepared by ball milling, an auto-coherent domain size of 61 nm has been reported. aip.org

Saturation Magnetization and Magnetic Moments of Fe₂B

Saturation magnetization (Mₛ) is the maximum possible magnetization of a material, achieved when all magnetic domains are aligned. This intrinsic property, along with the individual magnetic moments of the constituent atoms, is a key indicator of a material's magnetic strength.

Fe₂B is characterized by its high saturation magnetization. mdpi.comresearchgate.netresearchgate.net Experimental measurements on polycrystalline samples at room temperature have reported Mₛ values of 173 Am²/kg (or 173 emu/g) and 156.9 emu/g. researchgate.netresearchgate.netrsc.org Nanocrystalline Fe₂B produced at 1473 K showed a saturation magnetization of 137 emu/g. researchgate.netresearchgate.net

Theoretical calculations often yield values that are in good agreement with experimental findings. Band structure calculations have predicted a mass magnetization of 177.8 Am²/kg. mdpi.com Other calculations have reported the spontaneous magnetization (µ₀Mₛ) as 1.64 T, slightly higher than the experimentally measured value of 1.52 T at room temperature. mdpi.com At a low temperature of 4.2 K, the saturation magnetization for nanocrystalline Fe₂B has been measured as 1.75 µB per formula unit (f.u.). aip.orgaip.org

Method	Value	Condition	Source
Experimental (Polycrystal)	173 Am²/kg	Room Temperature	researchgate.netresearchgate.net
Experimental (Polycrystal)	156.9 emu/g	Room Temperature	rsc.org
Experimental (Nanocrystal)	137 emu/g	Synthesized at 1473 K	researchgate.netresearchgate.net
Experimental (Nanocrystal)	1.75 µB/f.u.	4.2 K	aip.orgaip.org
Calculated	177.8 Am²/kg	-	mdpi.com
Calculated (µ₀Mₛ)	1.64 T	-	mdpi.com

The strong magnetism in Fe₂B originates from the magnetic moments of the iron atoms. The magnetic moment per Fe atom is approximately 1.9 µB. mdpi.comresearchgate.netresearchgate.net More precise measurements using Mössbauer spectroscopy at 20 K determined this value to be 1.908 µB. mdpi.com Theoretical calculations provide similar results, with values of 1.99 µB and 1.83 µB per Fe atom being reported. mdpi.comias.ac.in

The total magnetic moment for the Fe₂B formula unit (f.u.) has also been calculated. Band structure calculations indicate a total spin magnetic moment of 3.84 µB/f.u. and an orbital moment of 0.09 µB/f.u. mdpi.com Another theoretical study predicted a total magnetization of 4.65 µB/f.u. materialsproject.org These values reflect the combined contribution of the two iron atoms in the unit cell.

Parameter	Method	Value (µB)	Source
Moment per Fe Atom	Experimental	~1.9	mdpi.comresearchgate.netresearchgate.net
Moment per Fe Atom	Experimental (Mössbauer, 20 K)	1.908	mdpi.comdiva-portal.org
Moment per Fe Atom	Calculated	1.99	mdpi.com
Moment per Fe Atom	Calculated	1.83	ias.ac.in
Moment per Unit Cell (f.u.)	Calculated (Spin)	3.84	mdpi.com
Moment per Unit Cell (f.u.)	Calculated (Total)	4.65	materialsproject.org

Contribution of Non-Localized Electrons to Magnetization

Neutron scattering experiments have quantified this contribution, showing that approximately 15-16% of the magnetization in Fe2B is associated with these itinerant electrons. tandfonline.comtandfonline.com This indicates an interaction between the iron 3d and boron 2sp bands, which is further supported by the observation of a small negative magnetization around the boron sites. tandfonline.comresearchgate.net The presence of itinerant electrons is a key factor in understanding the metallic nature and magnetic behavior of Fe2B. researchgate.netiastate.edu

Curie Temperature and Magnetic Phase Transitions in Fe2B

Experimental Determination of Curie Temperature

The Curie temperature (T_C) is a critical parameter for ferromagnetic materials, marking the transition to a paramagnetic state. For polycrystalline Fe2B, the Curie temperature has been experimentally determined to be approximately 1017 K (744 °C). mdpi.comresearchgate.netresearchgate.net This high Curie temperature indicates strong ferromagnetic coupling and thermal stability of the magnetic order. researchgate.net Some earlier studies reported a slightly lower but consistent value of 1015 K. tandfonline.comaps.org

Theoretical calculations using the mean field approach (MFA) have estimated a higher Curie temperature of 1284 K, which is about 20% greater than the experimental value. mdpi.com A more refined estimation, taking into account the known deficiencies of MFA, calculates the Curie temperature as T_c_estim = 0.8 * T_c, which aligns more closely with experimental findings. mdpi.com

Discontinuity in Isomer Shift Across Ferromagnetic Transition

Mössbauer spectroscopy studies of Fe2B have revealed a discontinuity in the isomer shift at the ferromagnetic transition. aps.org An abrupt change of 0.018 ± 0.010 mm/sec in the isomer shift has been observed as the material passes through its Curie temperature. aps.orgnasa.gov This discontinuity is a direct consequence of the magnetic phase transition and reflects the changes in the electronic environment of the iron nuclei. aps.org The sharpness of this transition, occurring within a narrow temperature range, suggests the possibility of a first-order magnetic transition. aps.org

Temperature Dependence of Effective Magnetic Hyperfine Field

The effective magnetic hyperfine field at the iron nuclei in Fe2B is strongly dependent on temperature. aps.org Mössbauer spectroscopy has been used to measure this dependence from room temperature up to 1175 K. aps.org The data shows that the effective magnetic hyperfine field follows the relation (1 - T/T_C)^β in the range of 1.2 x 10^-3 ≤ 1 - T/T_C ≤ 7 x 10^-1, with a critical exponent β = 0.32 ± 0.01. aps.org This behavior is characteristic of the spontaneous magnetization near the critical point of a second-order phase transition. The hyperfine field decreases as the temperature approaches the Curie temperature, eventually collapsing in the paramagnetic state. doi.orgkfki.hu

Antiferromagnetism in Low-Dimensional Fe2B Structures

Intrinsic Antiferromagnetism in Fe2B Monolayers

While bulk Fe2B is ferromagnetic, theoretical studies based on first-principles calculations predict that a two-dimensional (2D) monolayer of Fe2B exhibits intrinsic antiferromagnetism. rsc.orgrsc.org In this planar structure, the iron atoms form a honeycomb-like sublattice, and the antiferromagnetic ordering arises from a combination of superexchange and direct exchange interactions between these iron atoms. rsc.orgrsc.org This intrinsic antiferromagnetism is robust, with a predicted Néel temperature of 608 K, well above room temperature. rsc.orgrsc.org The stability of this antiferromagnetic state is maintained even under significant biaxial strains. rsc.orgrsc.org Other theoretical studies have also explored antiferromagnetic ground states in different stoichiometries of 2D iron borides, such as Fe2B2 and FeB12 monolayers. mdpi.com

Néel Temperature Estimation and Robust Magnetic Order

In its two-dimensional monolayer form, iron boride (Fe₂B) is predicted to exhibit strong intrinsic antiferromagnetism. fishersci.be This magnetic behavior arises from a combination of superexchange and direct exchange interactions between the iron (Fe) atoms. fishersci.be Utilizing Monte Carlo simulations, the Néel temperature for this 2D Fe₂B monolayer has been estimated to be as high as 608 K. fishersci.be This exceptionally high Néel temperature indicates a very robust magnetic order that persists well above room temperature, a crucial property for the development of spintronic devices. fishersci.be

Preservation of Magnetic Properties Under Strain

The magnetic characteristics of the two-dimensional Fe₂B monolayer demonstrate remarkable stability under physical stress. fishersci.be Studies have shown that its antiferromagnetism and the easy axis of magnetization are well-maintained when subjected to biaxial strains ranging from -5% (compressive) to +5% (tensile). fishersci.be This resilience suggests that Fe₂B is a promising candidate for high-performance, strain-tolerant spintronic applications. fishersci.be

Influence of Alloying Elements on Magnetic Characteristics of Fe₂B

The intrinsic magnetic properties of Fe₂B can be significantly altered by the introduction of various alloying elements. Doping the iron sites with other transition metals has been a key strategy to tune its magnetic behavior for specific applications.

Effects of Transition Metal Doping (Co, Ni, Mo, Ta, W, Re)

Theoretical and experimental studies have shown that doping Fe₂B with selected transition metals such as Cobalt (Co), Nickel (Ni), Molybdenum (Mo), Tantalum (Ta), Tungsten (W), and Rhenium (Re) systematically modifies its magnetic properties. fishersci.se Generally, such doping leads to a decrease in the total magnetic moment and the Curie temperature. fishersci.se The reduction in magnetization is more pronounced when doping with non-magnetic 4d and 5d elements (Mo, Ta, W, Re) compared to the 3d magnetic elements Co and Ni. fishersci.com Specifically, Mo doping results in a monotonic decrease in the magnetic moments of the boride material. americanelements.com Despite this, Co is considered effective in maintaining a large magnetization, which is essential for permanent magnet applications. fishersci.com

Tuning of Magnetocrystalline Anisotropy Energy (MAE)

A significant challenge with pure Fe₂B for permanent magnet applications is its in-plane easy magnetization direction. fishersci.se Doping is a critical method for tuning the magnetocrystalline anisotropy energy (MAE) to induce a shift to an axial easy magnetization direction. fishersci.se

Investigations have demonstrated that doping with Co, Re, and Ta can successfully switch the MAE from planar to axial within certain doping concentrations. fishersci.se

Cobalt (Co): In (Fe₁₋ₓCoₓ)₂B alloys, a positive magnetic anisotropy constant (K), indicating an easy axis along the c-axis, is observed for cobalt concentrations (x) between 0.1 and 0.5. americanelements.comwikipedia.org

Rhenium (Re): Re is identified as a particularly effective dopant for increasing the MAE. fishersci.se In (Fe₁₋ₓReₓ)₂B alloys, the anisotropy constant K₁ can exceed 1.2 MJ/m³ for x ≥ 0.16, with the largest value of 1.5 MJ/m³ obtained for the (Fe₀.₇₆Re₀.₂₄)₂B alloy. fishersci.se Doping with just 2.5 at. % of Re can increase the MAE by 50% compared to its parent (Fe₀.₇Co₀.₃)₂B compound. wikipedia.orgepa.gov

Tantalum (Ta): A small positive K₁ value can be achieved with Ta doping at concentrations of x ≥ 0.28, though this is accompanied by a significant reduction in magnetization. fishersci.se

Tungsten (W): While theoretical calculations suggested that W doping should enhance the MAE, experimental attempts were unsuccessful due to the formation of other phases. wikipedia.orgepa.gov

Correlation Between Magnetic Moment and MAE

A distinct correlation exists between the magnetic moment of the constituent atoms and the magnetocrystalline anisotropy energy. This relationship is particularly evident in studies of Co-doped Fe₂B and the parent compound Co₂B. epa.gov For Co₂B, a notable discrepancy exists between the calculated magnetic moment (1.09μB) and the experimentally measured value (0.8μB). epa.gov This variance is linked to the inaccuracy of the calculated MAE, with fixed spin moment calculations showing that the MAE of Co₂B is a very sensitive function of the magnetic moment on the Co atom. epa.gov An overestimation of the magnetic moment by over 30% in calculations leads to an inaccurate MAE value for Co₂B. epa.gov This dependence of MAE on the magnetic moment is qualitatively related to the effects of temperature changes. epa.gov

Corrosion and High Temperature Oxidation Resistance of Fe2b

Oxidation Kinetics and Scale Formation Mechanisms

The study of oxidation kinetics reveals the rate at which a material reacts with oxygen, while an analysis of scale formation provides insight into the protective or non-protective nature of the resulting oxide layer.

The high-temperature oxidation of Fe-B alloys is a complex process influenced by factors such as temperature, alloy composition, and the orientation of the Fe2B grains. Research indicates that Fe-B alloys can exhibit good corrosion resistance due to the formation of a significant number of stable and continuous borides within the matrix. researchgate.net The oxidation behavior is often parabolic, suggesting that the process is controlled by diffusion. deu.edu.tr

Studies on boride layers have shown that significant oxidation does not occur at temperatures below 730°C (1003 K), with only slight oxidation observed between 730°C and 930°C (1003 K and 1203 K). researchgate.netresearchgate.net However, at higher temperatures, borides can oxidize to form boric anhydride (B1165640) (B2O3), which has a relatively low melting point of 450°C. researchgate.netresearchgate.netnasa.gov This liquid B2O3 can be volatile and hygroscopic, potentially leading to the formation of pores and compromising the protective nature of the oxide layer. researchgate.netresearchgate.netnasa.gov

The addition of silicon (Si) to Fe-B alloys has been shown to improve their high-temperature oxidation resistance. researchgate.netresearchgate.net With increasing Si content, the oxide film formed on the alloy becomes more compact, uniform, and smooth, which helps to prevent cracking and peeling. researchgate.netresearchgate.net The orientation of the Fe2B grains relative to the oxidation direction also plays a crucial role. When the Fe2B researchgate.net orientation is perpendicular to the oxidation direction, the alloy exhibits better oxidation resistance. This is attributed to the barrier effect of the laminated boride structure. researchgate.netnasa.gov

The oxidation rate of Fe-B alloys is sensitive to both Si content and boride orientation. For instance, after 100 hours of oxidation at 1073 K, an Fe-B alloy with a specific orientation (Fe2B⊥) and higher Si content showed a lower oxidation rate compared to a sample with a different orientation (Fe2B//). researchgate.net

Analysis of the cross-section of the oxide scale formed on Fe-B alloys at high temperatures reveals a multi-layered structure. Typically, the outer layer consists of iron oxides such as hematite (B75146) (Fe2O3) and magnetite (Fe3O4), while an inner layer is enriched with other elements from the alloy. researchgate.netnih.gov

In Fe-B alloys without silicon, the oxide film can be thick, porous, and prone to cracking, with significant cleavage between the scale and the substrate. researchgate.netresearchgate.net For example, a sample without Si addition oxidized at 1073 K for 60 hours developed an average oxide film thickness of 126.035 µm. researchgate.netresearchgate.net

With the addition of silicon, the microstructure of the oxide scale changes significantly. The oxide film becomes more compact and continuous. researchgate.netresearchgate.net A key feature is the formation of a silica (B1680970) (SiO2) layer at the interface between the oxide film and the alloy substrate. researchgate.netnih.gov This SiO2 layer is dense, continuous, and adheres well to the substrate, acting as a barrier to further oxygen diffusion. researchgate.netnih.gov In some cases, particularly with higher Si content, the oxide film interface exhibits a zigzag or saw-tooth pattern, which can improve the adhesion of the oxide film by embedding it into the alloy's columnar structure. researchgate.netresearchgate.net

Energy-dispersive X-ray spectroscopy (EDS) mapping confirms the distribution of elements within the oxide scale. Oxygen is typically distributed throughout the film, while iron is also present in the entire scale. Silicon, having a smaller diffusion coefficient, tends to concentrate in the lower part of the oxide film, forming the protective SiO2 layer. researchgate.netnih.gov

Oxide Scale Thickness in Fe-B Alloys with Varying Si Content (Oxidized at 1073 K for 60 h)

Alloy Sample	Si Content (wt.%)	Average Oxide Film Thickness (µm)	Observations
A1	0	126.035	Thick, porous, and cracked oxide film. researchgate.netresearchgate.net
A2	1.50	Decreased	Compact and continuous oxide film. researchgate.netresearchgate.net
A3	2.50	Further Decreased	Compact and continuous oxide film. researchgate.netresearchgate.net
A4	3.50	~35	Zigzag pattern at the scale-substrate interface. researchgate.netnih.gov

Cyclic oxidation tests, which involve repeated heating and cooling cycles, are crucial for evaluating the spallation resistance of the protective oxide scale. Studies on Fe-B based alloys have shown that their performance under cyclic conditions is significantly influenced by the boron content.

Research on Fe-B alloys with varying boron concentrations (from 0.95 wt.% to 3.08 wt.%) subjected to cyclic oxidation at 927 K demonstrated that the alloy with the highest boron content (3.08 wt.%) exhibited the best oxidation resistance after 100 hours. researchgate.net This superior performance is attributed to the formation of a well-distributed and continuous mixed B2O3–SiO2 oxide layer. researchgate.net

The cyclic mass gain curves for Fe-B alloys oxidized at 973 K provide further insight into their kinetic behavior.

Cyclic Mass Gain of Fe-B Alloys at 973 K

Alloy Composition (wt.% B)	Oxidation Time (h)	Mass Gain (mg/cm²)	Reference
0.95	100	Data not specified, but higher than 3.08 wt% B alloy	researchgate.net
1.45	100	Data not specified, but higher than 3.08 wt% B alloy	researchgate.net
2.10	100	Data not specified, but higher than 3.08 wt% B alloy	researchgate.net
3.08	100	Lowest among the tested alloys	researchgate.netresearchgate.net

The data indicates that while all alloys experience mass gain due to oxidation, the extent of this gain is inversely related to the boron content, with the 3.08 wt.% B alloy showing the most stable behavior over the 100-hour test period. researchgate.netresearchgate.net This suggests that a higher boron concentration promotes the formation of a more protective and adherent oxide scale under thermal cycling conditions.

Boron Diffusion and Barrier Layer Formation in Oxidation

The diffusion of boron and its interaction with other elements, particularly silicon, is fundamental to the oxidation resistance of Fe2B-containing alloys. This process leads to the formation of a barrier layer that impedes further oxidation.

The oxidation of Fe2B boride is controlled by the diffusion of boron. nasa.gov During high-temperature oxidation, a diffusion zone is formed in the Fe-B alloys, and the width of this zone increases with time, reaching a maximum of 60-65 μm in some studies. nasa.gov This diffusion process is integral to the formation of a protective oxide layer.

A critical aspect of the enhanced oxidation resistance in Fe-B alloys, especially those containing silicon, is the formation of a mixed B2O3–SiO2 oxide layer at the inner interface between the scale and the substrate. researchgate.netnasa.govtms.org Electron Probe Microanalysis (EPMA) investigations have confirmed the accumulation of these oxides in the inner layer, which significantly improves the oxidation behavior and the adhesion of the oxide layer. nasa.gov

The formation of this B2O3-SiO2 layer is a result of the synergistic effect of boron and silicon. While silicon forms a dense and continuous SiO2 layer, the presence of boron leads to the formation of B2O3. Together, they form a low-melting-point glassy phase that can effectively seal pores and cracks in the oxide scale, thereby inhibiting the diffusion of oxygen to the alloy substrate. researchgate.netnasa.govtms.org This mixed oxide layer is particularly beneficial under cyclic oxidation conditions, as it can accommodate thermal stresses and reduce scale spallation. researchgate.net Studies have shown that Fe-B alloys with higher boron content form a more well-distributed and continuous B2O3–SiO2 mixed oxide layer, leading to the best oxidation resistance. researchgate.netuniv-lille.fr

Sulfidation-Oxidation Behavior of Fe₂B Coatings

High-Temperature Sulfidation-Oxidation Corrosion Resistance

Fe₂B coatings demonstrate notable resistance to corrosion in high-temperature environments containing both sulfur and oxygen. In a study involving exposure to a 1% (Vol.) H₂S-air atmosphere at 500°C for 504 hours, protective coatings based on iron borides showed minimal mass changes and insignificant scale formation. fishersci.seamericanelements.comeasychem.org This indicates a high degree of stability in sulfidizing-oxidizing conditions. The corrosion rate in such environments is often linked to the dissociation of H₂S and the subsequent interaction of sulfur with the metal surface. americanelements.com The protective nature of the boride layer effectively mitigates this interaction. After extensive exposure, the microstructure of boronized carbon steel remains largely unchanged, with no significant blistering, cracking, or delamination observed. fishersci.se While a very thin scale may form, it is primarily related to the oxidation of the iron boride rather than the formation of metal sulfides. fishersci.se

Evaluation of Multi-Layered Fe₂B Coatings

Thermal diffusion processes typically create multi-layered boride coatings on steel, consisting of an outer FeB phase and an inner Fe₂B phase. fishersci.se These layers are well-consolidated and share the saw-tooth morphology at the interface with the steel substrate. fishersci.se The total thickness of such coatings is often in the range of 170–175 µm. fishersci.se

The performance of these multi-layered coatings in sulfidation-oxidation environments is excellent. Even after 504 hours at 500°C in an H₂S-air mixture, the double-layer structure remains intact and free of defects. fishersci.se Some evaluations have also included a top layer of titanium dioxide (TiO₂) over the boride layers, which can further enhance protection. fishersci.seereztech.comfishersci.pt The inherent stability of the iron boride phases, combined with the multi-layered architecture, provides a robust barrier against corrosive species. fishersci.se

Influence of Alloying Elements and Crystal Orientation on Corrosion Resistance

Effects of Si Content on Oxidation Resistance

The addition of silicon (Si) significantly enhances the high-temperature oxidation resistance of Fe-B alloys. nih.govwikipedia.orgnih.govnih.gov The primary mechanism for this improvement is the formation of a dense, protective silicon dioxide (SiO₂) layer at the interface between the oxide scale and the base material. nih.govnih.govnih.gov This SiO₂ layer acts as a barrier, effectively hindering the internal diffusion of oxygen ions and thus slowing the rate of oxidation. nih.govwikipedia.org

Research on directionally solidified Fe-B alloys with varying Si content demonstrated a clear trend: as Si content increases, the oxidation weight gain decreases. wikipedia.org This indicates a strong inhibitory effect of silicon on oxidation. For instance, in one study, the oxidation rate of an Fe-B alloy with 3.50 wt.% Si was significantly lower than that of an alloy without Si when tested at 1073 K (800°C). nih.govwikipedia.org The synergy between Si content and other factors, like crystal orientation, plays a crucial role in maximizing this protective effect. nih.govwikipedia.org

Table 1: Effect of Si Content on Oxidation Weight Gain of Fe-B Alloys at 800 °C Interactive data table. Click on headers to sort.

Sample ID	Si Content (wt.%)	Oxidation Time (h)	Weight Gain (mg/cm²)
A1	0.50	100	> 12
A2	1.50	100	~ 8
A3	2.50	100	~ 5
A4	3.50	100	< 5

Data derived from graphical representations in referenced research. nih.govwikipedia.org

Impact of Fe₂B Orientation on Barrier Effects

The crystallographic orientation of Fe₂B grains relative to the direction of corrosive attack has a profound impact on the material's resistance. nih.govfishersci.ptwikipedia.org In directionally solidified Fe-B alloys, Fe₂B crystals can be grown with a preferred orientation, such as the wikipedia.org crystal orientation. nih.gov

Studies have shown that when the long, columnar Fe₂B grains are oriented perpendicular to the direction of oxidation (Fe₂B⊥), they provide a superior barrier effect compared to when they are oriented parallel to it (Fe₂B//). nih.govwikipedia.orgnih.gov This is because the laminated structure of the boride acts as a physical blockage, obstructing the diffusion path of oxygen ions. nih.govloradchemical.com This barrier effect is significantly enhanced by the presence of silicon, which becomes enriched in the lower part of the oxide film, forming a dense SiO₂ layer that adheres to the oriented boride. nih.govwikipedia.org The combination of the oriented Fe₂B barrier and the internal SiO₂ layer leads to a marked improvement in anti-oxidation performance. nih.govnih.gov

For example, after 100 hours of oxidation, the oxidation rate for a sample with 3.50 wt.% Si was 0.115 mg²·cm⁻⁴·s⁻¹ for the perpendicular orientation, compared to 0.152 mg²·cm⁻⁴·s⁻¹ for the parallel orientation, demonstrating the superior protective nature of the perpendicular alignment. nih.govwikipedia.org This barrier effect is also critical for resistance to corrosion in liquid metals like zinc. fishersci.ptwikipedia.org

Table 2: Influence of Fe₂B Orientation on Oxidation Rate at 800 °C (Sample with 3.50 wt.% Si) Interactive data table. Click on headers to sort.

Fe₂B Orientation	Oxidation Time (h)	Oxidation Rate (Kₚ) (mg²·cm⁻⁴·s⁻¹)
Parallel (Fe₂B//)	100	0.152
Perpendicular (Fe₂B⊥)	100	0.115

Data sourced from referenced research. nih.govwikipedia.org

Chemical Compound Information

Table 3: PubChem Compound Identifiers (CIDs)

Compound Name	Molecular Formula	PubChem CID
Iron Boride (Fe₂B)	Fe₂B	6336853 wikipedia.orgnih.gov
Iron Boride (FeB)	FeB	82789 nih.gov
Silicon	Si	5461123 alfa-chemistry.comnih.govfishersci.nl
Silicon Dioxide	SiO₂	24261 regulations.govereztech.comfishersci.ptwikipedia.orgloradchemical.com
Boron Trioxide	B₂O₃	518682 easychem.orgfishersci.ptfishersci.finih.gov
Iron(II) Oxide	FeO	14945 fishersci.senih.govamericanelements.comnih.gov
Iron(III) Oxide	Fe₂O₃	518696 ereztech.comnih.govamericanelements.comwikipedia.org
Iron(II,III) Oxide	Fe₃O₄	16211978 nih.gov

Corrosion Resistance in Molten Zinc Baths

Iron boride (Fe2B) demonstrates significant resistance to corrosion in molten zinc, a critical property for materials used in continuous galvanizing lines, such as sink rolls, bearings, and other immersed equipment. mdpi.comsteel.org.au Research has consistently shown that Fe2B is not readily wetted by liquid zinc, which is a primary reason for its excellent corrosion resistance. cambridge.org This characteristic allows Fe2B to act as a protective phase in iron-based alloys used in galvanizing baths.

The corrosion protection mechanism in Fe-B alloys containing Fe2B is largely attributed to the formation of a reticular Fe2B phase that functions as a physical barrier at the corrosion interface. mdpi.com When these alloys are immersed in molten zinc, the α-Fe (iron) matrix is preferentially corroded. mdpi.commdpi.com This initial corrosion of the matrix leaves behind a skeleton of the more resistant Fe2B phase, which protrudes from the surface. cambridge.org This residual Fe2B structure hinders the reaction between the underlying iron and the molten zinc, effectively slowing down the corrosion process. mdpi.comresearchgate.net

The corrosion process involves complex interactions and the formation of several intermetallic compounds. The interaction between iron from the alloy and the liquid zinc leads to the formation of a corrosion layer typically composed of various Fe-Zn phases. researchgate.netresearchgate.net Studies have identified these compounds from the matrix towards the zinc zone as δ-FeZn₁₀, ζ-FeZn₁₃, and Γ-Fe₃Zn₁₀. researchgate.netresearchgate.net The presence of a multiphase corrosion product layer, with Fe-Zn compounds tightly occluded within the residual Fe2B skeleton, can further inhibit the diffusion of zinc and iron atoms. researchgate.net

However, the stability of this protective Fe2B network is not absolute. The eventual failure mechanism often involves the spalling of the Fe2B phase. mdpi.comcambridge.org This occurs when the supporting iron matrix is sufficiently corroded away, leading to a loss of mechanical support for the boride network. cambridge.orgresearchgate.net High temperatures can exacerbate this issue; for instance, at temperatures of 520 °C and above, the thermal stability of the Fe2B phase can decrease, promoting fracture and spalling, which leads to more severe corrosion. mdpi.commdpi.com

The effectiveness of Fe2B's corrosion resistance can be influenced by several factors:

Alloying Elements: The addition of elements like Tungsten (W), Manganese (Mn), Aluminum (Al), and Silicon (Si) to Fe-B alloys can enhance corrosion resistance. researchgate.netmdpi.com Tungsten can improve the stability of the borides, while manganese and aluminum can increase their fracture toughness, delaying the onset of cracking and spalling. mdpi.commdpi.com Silicon can become enriched at the corrosion interface, affecting the diffusion of Fe and Zn and contributing to a denser corrosion product layer. researchgate.net

Crystal Orientation: The orientation of the Fe2B crystals relative to the corrosion interface plays a significant role. researchgate.netcambridge.org Unidirectional Fe2B with its long axis perpendicular to the direction of zinc corrosion has been shown to offer the best resistance due to its superior barrier effect. cambridge.org

Flowing Zinc: In dynamic conditions where the molten zinc is flowing, the erosion-corrosion effect is more pronounced. The flow can accelerate the mass transfer of iron and zinc, promoting the formation of Fe-Zn compounds and physically removing loose corrosion products, leading to a higher rate of material loss compared to static conditions. cambridge.org

Research Findings on Corrosion Products

The composition of the corrosion layer provides insight into the chemical reactions at the interface. Energy-dispersive X-ray spectroscopy (EDS) analysis from studies on Fe-B alloys in molten zinc reveals the elemental makeup of these layers.

Table 1: Compositional Analysis of Corrosion Layers in Fe-B Alloy

This table presents the elemental composition (in weight %) of different phases observed in the corrosion layer of an Fe-B alloy after immersion in molten zinc, based on EDS analysis. cambridge.org

Phase/Area Analyzed	Fe (wt. %)	Zn (wt. %)	B (wt. %)
Fe-Zn Compound (Outer Layer)	6.5	93.5	-
Residual Fe2B Skeleton	85.2	-	14.8
Fe-Zn Compound (Inner Layer)	8.9	91.1	-

Table 2: Common Intermetallic Phases Formed During Corrosion in Molten Zinc

This table summarizes the primary Fe-Zn intermetallic compounds identified in the corrosion layers of Fe-B alloys.

Intermetallic Phase	Chemical Formula	Typical Location in Corrosion Layer
Zeta (ζ) Phase	FeZn₁₃	Outer regions of the corrosion layer. researchgate.netmdpi.com
Delta (δ) Phase	FeZn₁₀	Inner regions, adjacent to the substrate or transition zone. researchgate.netmdpi.com
Gamma (Γ) Phase	Fe₃Zn₁₀	Observed within the corrosion layers. researchgate.net

Advanced Characterization Techniques Applied to Fe2b Research

Electron Microscopy Techniques for Microstructure and Nanostructure Analysis

Electron microscopy is a cornerstone in the study of Fe2B, offering high-resolution imaging to analyze its morphology, crystal structure, and defects from the micro- to the nanoscale.

SEM and FESEM are widely used to investigate the surface topography and microstructure of Fe2B layers and coatings. researchgate.netmeldium.com FESEM, with its field emission gun, provides significantly higher resolution and less electrostatic distortion compared to conventional SEM, making it ideal for examining nanoscale features. vaccoat.comphotometrics.net These techniques are instrumental in analyzing the morphology of boride layers, determining the thickness of coatings, and studying the distribution of phases. researchgate.netresearchgate.net

In research, FESEM is applied to visualize the fine details of nanostructured materials, such as nanoparticles and thin films, with resolutions down to 1.5 nm or better. vaccoat.comijpbs.com This high resolution allows for the detailed characterization of Fe2B nanoparticles and the surface features of borided steels. researchgate.netnih.gov Low-voltage FESEM imaging is particularly advantageous for examining beam-sensitive and non-conductive materials, as it minimizes charging effects and sample damage while enhancing surface detail. photometrics.netatomfair.com

Key Research Findings from SEM/FESEM Analysis:

Feature Analyzed	Observation	Technique Used	Significance
Boride Layer Microstructure	Formation of FeB and Fe2B layers with a saw-toothed morphology on steel surfaces. researchgate.netresearchgate.net	SEM	Understanding the growth mechanism and morphology of boride layers is critical for controlling coating properties like hardness and wear resistance.
Nanoparticle Structure	Imaging of Fe2B nanoparticles, revealing their size, shape (often spherical), and degree of agglomeration. researchgate.netnih.gov	FESEM	Characterizing nanoparticle morphology is essential for applications in areas like magnetic hyperthermia and catalysis, where size and shape influence performance.
Coating Characterization	Measurement of coating thickness and analysis of surface morphology and uniformity. vaccoat.comphotometrics.net	FESEM	Ensures quality control and performance optimization for protective Fe2B coatings on various substrates.
Surface Topography	High-resolution visualization of very fine surface features and topographic details on Fe2B surfaces. ijpbs.comatomfair.com	Low-voltage FESEM	Enables detailed study of surface-related phenomena such as wear mechanisms and corrosion initiation.

TEM and HRTEM are powerful techniques for investigating the internal structure of materials at the atomic level. escholarship.org They are used to study the crystal structure, defects, and phase distribution within Fe2B. nih.gov HRTEM, in particular, allows for the direct imaging of atomic lattices, making it possible to identify crystal structures and observe defects like dislocations and grain boundaries. researchgate.netyoutube.comtrustrade.ae The analysis of electron diffraction patterns obtained in a TEM provides crystallographic information about the different phases present in the material. escholarship.orgresearchgate.net

Research applications of TEM and HRTEM in the context of Fe2B include the identification of crystalline phases, characterization of nanocrystalline structures, and the investigation of interfaces between different boride layers (e.g., FeB and Fe2B). iaea.orgmdpi.com These techniques have been instrumental in confirming the tetragonal crystal structure of Fe2B and in studying the atomic arrangement within the material. materialsproject.orgmaterialsproject.org

Selected Findings from TEM/HRTEM Studies of Fe2B:

Area of Investigation	Key Finding	Technique	Implication
Crystal Structure	Direct visualization of the atomic lattice, confirming the tetragonal structure of Fe2B. materialsproject.orgmaterialsproject.org	HRTEM	Provides fundamental understanding of the material's crystallography, which underpins its mechanical and physical properties.
Nanocrystallites	Identification and characterization of nanocrystalline phases within an amorphous matrix or as distinct nanoparticles. researchgate.netresearchgate.net	TEM/HRTEM	Crucial for understanding the properties of nanocomposite materials containing Fe2B, where the nanocrystalline nature dictates performance.
Phase Interfaces	Analysis of the interface between FeB and Fe2B layers, revealing the nature of the boundary and any transitional structures. iaea.org	HRTEM	Important for understanding the diffusion mechanisms and kinetics of the boriding process.
Crystal Defects	Observation of lattice defects such as dislocations and stacking faults. trustrade.ae	HRTEM	Defects can significantly influence the mechanical properties of Fe2B, such as its hardness and ductility.

STEM combines the principles of TEM and SEM, using a finely focused electron probe that is scanned across the sample to form an image. oaepublish.com This technique is highly effective for chemical analysis at the nanoscale when combined with detectors for energy-dispersive X-ray spectroscopy (EDX) or electron energy-loss spectroscopy (EELS). nomelab.comeag.com High-angle annular dark-field (HAADF) STEM imaging, where the image contrast is sensitive to the atomic number (Z-contrast), is particularly useful for distinguishing between different elements and phases in Fe2B and related materials. oaepublish.comwiley.com

In situ STEM allows for the real-time observation of material processes, such as phase transformations or reactions, as they occur within the microscope. researchgate.net This provides dynamic information that is not available from static observations. For example, in situ heating experiments could be used to directly observe the transformation of FeB to Fe2B. researchgate.netscispace.com

The preparation of high-quality, electron-transparent samples is a critical prerequisite for TEM and STEM analysis. measurlabs.com Focused Ion Beam (FIB) milling is a premier technique for site-specific sample preparation. ethz.ch It uses a focused beam of ions (typically gallium) to precisely mill away material, allowing for the creation of thin lamellae (typically <100 nm thick) from specific regions of interest within a bulk sample. measurlabs.comnanoscience.com This precision is invaluable for preparing cross-sections of Fe2B coatings to study the layer structure and interfaces. protochips.comyale.edu

LPTEM is an in situ technique that enables the direct observation of nanoscale processes occurring in a liquid environment. nih.govresearchgate.net This is achieved by encapsulating the liquid sample in a microfabricated cell with electron-transparent windows. researchgate.net LPTEM is a powerful tool for studying the nucleation and growth of nanoparticles from solution. lbl.govsciopen.com In the context of Fe2B research, LPTEM could be used to visualize the synthesis of Fe2B nanoparticles in real-time, providing insights into the formation mechanisms that are unattainable with conventional ex situ methods. nih.gov

X-ray Diffraction (XRD) and Synchrotron-based Techniques

X-ray diffraction (XRD) is a fundamental and non-destructive technique for phase identification in crystalline materials. forcetechnology.com When an X-ray beam interacts with a crystalline sample, it is diffracted in a pattern that is unique to the material's crystal structure. xray.cz By comparing the resulting diffraction pattern to databases, the phases present in the sample, such as FeB and Fe2B, can be identified. researchgate.neth-and-m-analytical.com

XRD is routinely used to confirm the formation of Fe2B layers after boriding processes and to determine the relative amounts of different phases in a multiphase sample. researchgate.netresearchgate.net The technique can also provide information on crystallite size, strain, and preferred orientation (texture) within the material. researchgate.net Synchrotron-based XRD techniques offer significantly higher intensity and resolution, enabling more detailed structural analysis, including the study of phase transformations under non-ambient conditions. nih.gov

Typical Information Obtained from XRD Analysis of Iron Borides:

Parameter	Description	Application in Fe2B Research
Phase Identification	Matching the experimental diffraction pattern to reference patterns in a database (e.g., ICDD). forcetechnology.comh-and-m-analytical.com	Confirms the presence of Fe2B and/or FeB phases in borided layers and synthesized powders. researchgate.netresearchgate.net
Lattice Parameters	Precise determination of the dimensions of the unit cell. semanticscholar.org	Can indicate the presence of residual stress or the substitution of atoms within the Fe2B crystal lattice.
Phase Quantification	Determining the relative weight fractions of different crystalline phases in a mixture using methods like Rietveld refinement. xray.cz	Quantifies the ratio of FeB to Fe2B in dual-phase coatings, which affects the overall mechanical properties.
Crystallite Size	Estimation of the average size of the coherently scattering domains from the broadening of diffraction peaks.	Characterizes the grain size in nanocrystalline Fe2B, which influences properties like hardness and magnetic behavior.
Residual Stress	Measurement of shifts in diffraction peak positions caused by macroscopic stress in the material.	Assesses the stress state in Fe2B coatings, which is crucial for their adhesion and performance.

Phase Identification and Crystallinity Assessment

X-ray Diffraction (XRD) is the primary technique for identifying the phases present in iron boride samples and assessing their crystallinity. In the synthesis of iron boride layers, such as during the boriding of steel, XRD is used to confirm the formation of the desired Fe₂B phase and to identify the presence of other phases like iron monoboride (FeB). mdpi.comnih.govmdpi.com Studies have shown that XRD analysis can verify the successful synthesis of single-phase Fe₂B. semanticscholar.orgusra.edu

Furthermore, XRD data allows for the calculation of the crystalline size of Fe₂B particles, a critical parameter in nanomaterials research. semanticscholar.org The technique is also sensitive to the crystallographic orientation of the grains, revealing any preferred growth directions or textures within the material, which can significantly influence its mechanical properties. wikipedia.org

Structure Refinements from Diffraction Data

Diffraction data provides the basis for detailed refinement of the Fe₂B crystal structure. Through techniques like Rietveld refinement, researchers have confirmed that Fe₂B crystallizes in a tetragonal structure belonging to the I4/mcm space group. semanticscholar.orgs-a-s.orgresearchgate.net These refinements have validated existing structural models and have been instrumental in unambiguously determining the precise positions of the boron atoms within the iron lattice. s-a-s.orgunt.edu The structure is characterized by isolated boron atoms situated in a square antiprismatic coordination environment formed by iron atoms. s-a-s.org

Parameter	Value	Source
Crystal System	Tetragonal	s-a-s.orgresearchgate.net
Space Group	I4/mcm (No. 140)	s-a-s.orgresearchgate.net
Lattice Constants	a = 5.11 Å, c = 4.249 Å	researchgate.net
Coordination Environment	Single B atoms in square antiprismatic Fe coordination	s-a-s.org

High-Pressure X-ray Diffraction (HP-XRD)

High-Pressure X-ray Diffraction (HP-XRD) is a powerful tool for investigating the structural stability and phase transitions of materials under extreme pressures. By compressing a sample in a diamond anvil cell, HP-XRD allows for the study of changes in the crystal lattice as interatomic distances decrease. azom.com This provides fundamental insights into the chemical bonding and compressibility of the material. azom.com While specific high-pressure phase transition studies on Fe₂B are not extensively detailed in the cited literature, the synthesis of Fe₂B crystals under high-pressure and high-temperature conditions suggests the use of in-situ diffraction techniques to monitor and characterize the material's formation and stability in such environments. s-a-s.orgunt.edu

Spectroscopic Methods for Chemical Bonding and Electronic States

Spectroscopic techniques offer a deeper understanding of the electronic structure, chemical bonding, and magnetic properties of Fe₂B by probing the interactions between electromagnetic radiation and the material's atoms.

Mössbauer Spectroscopy for Magnetic and Electronic State Analysis

As an iron-containing compound, Fe₂B is ideally suited for study by ⁵⁷Fe Mössbauer spectroscopy. This technique is exceptionally sensitive to the local nuclear environment of iron atoms, providing detailed information on their magnetic and electronic states. dtic.milupenn.edu Mössbauer spectroscopy has been employed to determine key parameters for Fe₂B, such as the spin magnetic moment of the iron atoms. semanticscholar.org

The analysis of Mössbauer spectra yields information on the hyperfine field, isomer shift, and quadrupole splitting. These parameters are directly related to the magnetic ordering, oxidation state (valence), and the symmetry of the local electronic environment of the iron atoms, respectively. researchgate.net This enables researchers to distinguish between different iron species and characterize the ferromagnetic nature of Fe₂B. semanticscholar.orgresearchgate.net

Mössbauer Parameter	Information Provided	Source
Hyperfine Field	Characterizes the magnetic field at the Fe nucleus, related to magnetic ordering.	researchgate.net
Isomer Shift	Indicates the oxidation state and covalency of the iron atom.	researchgate.net
Quadrupole Splitting	Relates to the interaction between the nuclear quadrupole moment and the electric field gradient, providing information on local site symmetry.

X-ray Photoelectron Spectroscopy (XPS)

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique used to determine the elemental composition and chemical state of the atoms within the top few nanometers of a material's surface. For Fe₂B, XPS is used to analyze the chemical bonding between iron and boron. semanticscholar.org High-resolution scans of the Fe 2p and B 1s core levels provide precise binding energies that are characteristic of the Fe-B bonds.

These spectra can also reveal the presence of surface oxidation, identified by peaks corresponding to Fe-O bonds. Furthermore, the binding energy and peak shape of the Fe 2p spectrum can be used to distinguish between different oxidation states of iron, such as Fe²⁺ and Fe³⁺, providing a comprehensive picture of the surface chemistry. semanticscholar.org

Core Level	Typical Analysis	Source
Fe 2p	Determination of iron oxidation states (Fe²⁺, Fe³⁺) and bonding (Fe-B, Fe-O).	semanticscholar.org
B 1s	Analysis of boron's chemical environment and bonding to iron.	semanticscholar.org

Raman Spectroscopy

Raman spectroscopy is a vibrational spectroscopy technique that provides information about molecular vibrations and crystal structure, making it a powerful tool for material characterization. mdpi.comusra.edu It relies on the inelastic scattering of monochromatic light, which results in a frequency shift that is characteristic of the material's vibrational modes. This "fingerprint" spectrum can be used for phase identification and analysis of crystallinity and defects. mdpi.com

While extensively used for characterizing iron oxides and other corrosion products, specific, detailed Raman spectroscopic studies focused solely on the vibrational modes of bulk Fe₂B are not prominently featured in the available research. However, the principles of the technique suggest its utility for probing the Fe-B vibrational modes and assessing the structural quality of Fe₂B films and crystals. One study noted the use of Raman spectroscopy to confirm the formation of boric acid films on borided steel surfaces.

Spectroscopic Ellipsometry

Spectroscopic Ellipsometry (SE) is a non-invasive and non-destructive optical technique used for the characterization of surfaces, interfaces, and thin films. mdpi.com It analyzes the change in the polarization state of light upon reflection from a sample to determine parameters like thin film thickness and optical constants (refractive index n and extinction coefficient k). mdpi.com The technique is highly sensitive, making it a precise tool for thin film measurement. arxiv.org

In the context of Fe2B research, spectroscopic ellipsometry is particularly useful for characterizing the optical properties and thickness of iron boride layers formed on various substrates. ceramics.org While detailed studies focusing solely on the ellipsometric analysis of Fe2B are specialized, the technique is widely applied in microelectronics and materials science to assess the quality, uniformity, and optical responses of thin coatings and films, including metal borides. dtic.milresearchgate.net The method's ability to operate in diverse environments, such as air or vacuum, allows for in-situ monitoring during processes like chemical vapor deposition or thermal oxidation. dtic.mil

The analysis involves fitting the experimental data (the ellipsometric angles Ψ and Δ) to an optical model. mdpi.com For an Fe2B layer, a typical model would consist of the substrate, the Fe2B film itself, and potentially a surface roughness layer. By applying dispersion models, such as the Cauchy or Lorentz models, the wavelength-dependent optical constants of the Fe2B layer can be accurately determined. mdpi.com This information is crucial for applications where the optical performance of the boride layer is important.

Magnetic Characterization Techniques

The study of the magnetic properties of iron boride (Fe2B) is essential for understanding its behavior in applications ranging from magnetic materials to electrocatalysis. Advanced techniques are employed to measure key magnetic parameters as a function of magnetic field and temperature.

Vibrating Sample Magnetometry (VSM) for Magnetic Properties

Vibrating Sample Magnetometry (VSM) is a highly sensitive method used to measure the magnetic properties of materials. neliti.com The technique is based on Faraday's Law of Induction, which states that a changing magnetic field produces an electric field. measurlabs.com During a VSM measurement, the sample is vibrated sinusoidally (typically via a piezoelectric transducer) within a uniform external magnetic field. neliti.com This vibration causes a change in the magnetic flux, which in turn induces an AC electrical signal in a set of stationary pickup coils. physlab.org This signal is directly proportional to the magnetic moment of the sample. lakeshore.com

VSM is used to generate hysteresis loops, which plot the magnetization (M) of a material against an applied magnetic field (H). From these loops, critical magnetic parameters can be extracted, including:

Saturation Magnetization (Ms): The maximum magnetic moment a material can achieve in an external magnetic field.

Remanence (Mr): The residual magnetization after the external magnetic field is removed.

Coercivity (Hc): The intensity of the reverse magnetic field required to demagnetize the material back to zero magnetization. lakeshore.com

Research on Fe2B shows it possesses significant magnetic properties. Experimental studies have determined its large magnetization and a relatively large anisotropy constant. mdpi.com VSM is the primary tool for obtaining such fundamental magnetic data for Fe2B and its alloys. taylorandfrancis.com

Table 1: Selected Magnetic Properties of Fe2B Determined by VSM and Theoretical Calculations

Magnetic Property	Calculated Value	Experimental Value	Reference
Mass Magnetization	177.8 Am²/kg	173 Am²/kg	mdpi.com
Spontaneous Magnetization (µ₀Ms)	1.64 T	1.52 T (at room temp.)	mdpi.com
Spin Magnetic Moment (per Fe atom)	1.99 µB	1.908 µB (at 20 K)	mdpi.com

Physical Property Measurement System (PPMS) for Temperature-Dependent Magnetization

The Physical Property Measurement System (PPMS) is a versatile, automated laboratory instrument that provides a controlled environment for measuring various material properties as a function of temperature and magnetic field. qdusa.comqd-europe.com A PPMS typically consists of a cryostat with a superconducting magnet and can be equipped with various measurement options, including modules for magnetometry, electrical transport, and thermal transport. qd-europe.comuno.edu The temperature can be precisely controlled over a wide range, often from below 2 K to 400 K, with some options extending to 1000 K. su.seoregonstate.edu

For magnetic characterization, a PPMS is often equipped with a VSM option to perform sensitive DC and AC magnetic susceptibility measurements. su.se This combination is ideal for studying the temperature-dependent magnetization of Fe2B. Such measurements are crucial for identifying magnetic phase transitions.

Key temperature-dependent magnetic properties of Fe2B investigated using such systems include:

Curie Temperature (Tc): The temperature at which a ferromagnetic material transitions to a paramagnetic state. For Fe2B, the Curie temperature is high, around 1017 K. mdpi.com

Spin Reorientation Transition: A phenomenon where the easy magnetization direction changes with temperature. In Fe2B, the easy magnetization direction is in-plane at low temperatures but transitions to become axial as the temperature increases, with the change occurring at approximately 524 K. mdpi.com

The PPMS allows for the automated and precise measurement of magnetization across these critical temperature points, providing a comprehensive understanding of the magnetic behavior of Fe2B. qdusa.com

Surface and Compositional Analysis

Analyzing the elemental composition and distribution at the surface and sub-surface of iron boride is critical for quality control in processes like boronizing and for fundamental materials research. High-resolution microanalysis techniques are employed for this purpose.

Energy Dispersive X-ray Spectroscopy (EDS/EDX)

Energy Dispersive X-ray Spectroscopy (EDS or EDX) is an analytical technique used for the elemental analysis or chemical characterization of a sample. youtube.com It is most often integrated with a Scanning Electron Microscope (SEM). chalmers.se The technique works by bombarding the sample with a focused beam of high-energy electrons. youtube.com This causes atoms within the sample to eject core-shell electrons, creating vacancies. Electrons from higher energy shells then fall to fill these vacancies, releasing energy in the form of characteristic X-rays. youtube.com Each element has a unique atomic structure and therefore emits X-rays at a unique set of energies. youtube.com An EDS detector measures the energy of these emitted X-rays, allowing for the identification of the elements present in the sample. youtube.com

In Fe2B research, EDS is routinely used for:

Qualitative Analysis: To confirm the presence of iron and boron in borided layers and identify any contaminants or alloying elements. researchgate.net

Semi-Quantitative Analysis: To estimate the relative abundance of elements at specific points or regions of the sample. youtube.com

Elemental Mapping: To visualize the spatial distribution of iron, boron, and other elements across a surface, revealing the morphology and homogeneity of the Fe2B phase.

While powerful, EDS has limitations, particularly in the analysis of light elements like boron (B). The low-energy X-rays emitted by boron are susceptible to absorption within the sample and the detector window, making accurate quantification challenging. chalmers.se

Electron Probe Micro-Analysis (EPMA)

Electron Probe Micro-Analysis (EPMA) is a highly accurate microanalytical technique used for the non-destructive, quantitative elemental analysis of solid materials. probesoftware.com Like EDS, EPMA uses a focused electron beam to generate characteristic X-rays from a small volume of the sample. The key difference lies in the detection system. EPMA utilizes Wavelength-Dispersive Spectrometers (WDS), which offer significantly higher energy resolution and a better signal-to-noise ratio compared to the energy-dispersive detectors used in EDS. youtube.com This allows for the resolution of overlapping peaks and a much higher sensitivity for detecting trace elements and, crucially, light elements like boron. iitd.ac.in

EPMA is a preferred method for detailed, quantitative studies of Fe2B, providing precise compositional data. probesoftware.com Applications in Fe2B research include:

Accurate Quantitative Analysis: Determining the precise weight percentage of iron, boron, and other alloying elements (e.g., Cr, Ni, Mn) within the Fe2B and other boride phases. researchgate.netelsevierpure.com

Phase Identification: Helping to distinguish between different boride phases (e.g., FeB and Fe2B) based on their precise stoichiometry. elsevierpure.com

Diffusion Studies: Analyzing the concentration gradients of boron and other elements across the interface between the boride layer and the substrate. iitd.ac.in

Microstructural Characterization: Investigating the elemental composition of different microstructural features in Fe-B alloys. researchgate.net

Table 2: Comparison of EDS/EDX and EPMA for Fe2B Analysis

Feature	Energy Dispersive X-ray Spectroscopy (EDS/EDX)	Electron Probe Micro-Analysis (EPMA)
Primary Use	Rapid qualitative and semi-quantitative analysis	High-precision quantitative analysis
Detector Type	Solid-state energy-dispersive detector	Crystal-diffraction wavelength-dispersive spectrometer (WDS)
Energy Resolution	Lower (~130-150 eV)	Higher (~5-10 eV)
Light Element (B) Detection	Possible, but with low sensitivity and poor accuracy	Good sensitivity and accuracy
Detection Limits	~0.1 wt%	~0.01 wt% (100 ppm)
Analysis Speed	Fast (simultaneous detection of all energies)	Slower (sequential detection of wavelengths)

| Common Application | Routine elemental mapping, phase distribution | Accurate stoichiometric analysis, trace element detection, concentration profiles |

Secondary Neutral Mass Spectrometry (SNMS) for Depth Profiles

Secondary Neutral Mass Spectrometry (SNMS) is a highly sensitive surface analysis technique used for quantitative elemental analysis and depth profiling. It is a variation of Secondary Ion Mass Spectrometry (SIMS). In SNMS, the surface of the sample is sputtered with a primary ion beam, causing the ejection of surface particles. While SIMS analyzes the secondary ions that are directly ejected, SNMS focuses on the neutral particles, which constitute the vast majority of the sputtered material. These ejected neutral atoms and molecules are subsequently ionized by a secondary source (e.g., a plasma or laser) before being directed into a mass spectrometer for analysis.

The key advantage of SNMS in the context of Fe2B research is its ability to significantly reduce matrix effects. Matrix effects, which are prevalent in SIMS, are variations in secondary ion yield that depend on the chemical environment from which an atom is sputtered. By decoupling the sputtering and ionization processes, SNMS provides a more direct correlation between the measured signal intensity and the elemental concentration in the sample.

In the study of borided steels, SNMS is applied to obtain high-resolution depth profiles of elemental distribution. This is crucial for distinguishing the stoichiometry of different boride layers (e.g., FeB and Fe2B) and analyzing the diffusion zone at the interface between the boride layer and the steel substrate. The technique sputters the material layer by layer, generating a profile that plots the concentration of elements like boron (B), iron (Fe), and other alloying elements from the substrate as a function of depth.

Table 1: Illustrative SNMS Depth Profile Data for a Borided Steel Surface This table represents typical data obtainable from an SNMS analysis, showing the elemental concentration as a function of depth from the surface through the Fe2B layer into the substrate.

Depth (μm)	Boron (B) Atomic %	Iron (Fe) Atomic %
0	34.0	66.0
10	33.5	66.5
20	33.3	66.7
30	33.3	66.7
40	33.2	66.8
50	25.1	74.9
60	5.2	94.8
70	0.5	99.5
80	<0.1	>99.9

The data clearly shows a plateau corresponding to the Fe2B layer with a stoichiometric boron concentration of approximately 33.3%, followed by a transition zone where the boron concentration drops sharply, indicating the interface with the iron substrate.

Elastic Recoil Detection Analysis (ERDA)

Elastic Recoil Detection Analysis (ERDA), also known as forward recoil scattering, is an ion beam analysis technique used to obtain quantitative depth profiles of elements in thin films. wikipedia.org It is particularly effective for the detection of light elements, making it an ideal tool for studying boride layers. uwo.ca

The fundamental principle of ERDA involves directing a high-energy heavy ion beam (e.g., Chlorine, 15-55 MeV) at the sample surface at a grazing angle. hzdr.de These incident ions undergo elastic collisions with atoms in the sample, causing them to recoil in a forward direction. A detector, also placed at a forward angle, measures the energy of these recoiled atoms. ansto.gov.au To prevent interference from the scattered primary ions, a stopper foil (e.g., Mylar) is often placed in front of the detector. This foil is thick enough to stop the heavy incident ions but allows the lighter recoiled target atoms to pass through and be detected. wikipedia.org

By analyzing the energy spectrum of the recoiled atoms, a depth profile of the corresponding element can be constructed. Higher energy recoils originate from the surface, while lower energy recoils come from deeper within the sample, as both the incident ion and the recoiled atom lose energy while traversing the material. A key advantage of ERDA is its ability to provide absolute concentration values without the need for standards and its freedom from matrix effects. uwo.ca

In Fe2B research, ERDA is employed to quantitatively measure the concentration and depth distribution of boron. It can also simultaneously detect other light elements that may be present, such as carbon, nitrogen, and oxygen. The technique provides valuable data for verifying the thickness and stoichiometry of Fe2B layers formed during surface treatments. hzdr.deirb.hr Time-of-flight ERDA (ToF-ERDA) is an advanced variant that can separate all elements, including hydrogen isotopes, in a single measurement, offering high mass resolution and sensitivity. irb.hr

Table 2: Representative ERDA Measurement Data for Boron in an Fe2B Layer This table illustrates typical results from an ERDA measurement, providing the absolute atomic concentration of boron at various depths within a boride layer on an iron substrate.

Depth (nm)	Element	Atomic Concentration (%)
0-50	Boron (B)	33.1
50-100	Boron (B)	33.4
100-150	Boron (B)	33.3
150-200	Boron (B)	32.8
200-250	Boron (B)	15.7
250-300	Boron (B)	1.2

The results would typically show a consistent boron concentration near the theoretical 33.3 at.% for the Fe2B phase, followed by a decline at the layer-substrate interface.

Functional Applications and Emerging Technologies of Fe2b

Catalytic Applications of Fe2B

The catalytic potential of iron-based materials is extensive, with research exploring their use in a variety of chemical transformations. Transition metal borides, including iron borides, are gaining attention as potential electrocatalysts due to their unique electronic structures and surface-active sites. rsc.orgnih.gov

Iron-based catalysts are recognized as promising candidates for hydrogenation reactions, which are crucial in producing value-added chemicals. rsc.orgresearchgate.net Research has focused on the catalytic conversion of carbon dioxide (CO2) to products like light olefins through a two-step process: the reverse water gas shift (RWGS) reaction to produce carbon monoxide (CO), followed by a Fischer-Tropsch synthesis (FTS) reaction. mdpi.com In these systems, the active phases are often identified as iron oxides (Fe3O4) and iron carbides (Fe5C2). mdpi.com

Another significant area is the chemoselective hydrogenation of α,β-unsaturated aldehydes, such as cinnamaldehyde, to produce valuable unsaturated alcohols. nih.govscielo.org.za Studies have shown that modifying catalysts with iron oxides (FeOx) can significantly enhance selectivity. For example, decorating a Pt/MoO3-y catalyst with FeOx was found to improve the selectivity for cinnamyl alcohol to 91.3% under mild conditions. nih.gov Similarly, atomically dispersed platinum on an iron oxide (Fe2O3) support has demonstrated high selectivity (81.7%) in the hydrogenation of cinnamaldehyde. rsc.org While much of the research in this area focuses on iron oxides and complex iron catalysts, the fundamental role of iron in activating reactants is a key driver of these investigations. nih.govalfachemic.com

The conversion of biomass into valuable chemicals is a critical component of developing a circular economy. chemrxiv.org Furfural, a platform molecule derived from hemicelluloses, can be oxidized to produce a variety of useful chemicals, including succinic acid, maleic acid, and 2(5H)-furanone. rsc.org Electrocatalytic methods offer a promising route for this upgrading process under mild conditions.

Research into catalysts for biomass upgrading often involves iron-containing bimetallic systems. For instance, a bifunctional catalyst system using Ni-Fe supported on MgAl2O4 has been investigated for upgrading biomass gasification streams. researchgate.netnih.gov This system is designed to convert CO2 and CH4 into CO, with the incorporation of nickel enhancing the catalytic activity. nih.gov In other studies, iron-nickel metals supported on carbon nanotubes have been used for the simultaneous electrooxidation of 5-hydroxymethylfurfural (HMF) to 2,5-furandicarboxylic acid (FDCA) and the reduction of CO2. nih.gov These examples highlight the utility of iron-based materials in the broader field of biomass valorization, pointing to the potential for compounds like Fe2B to be explored in similar applications.

The oxygen evolution reaction (OER) is a key, yet kinetically challenging, half-reaction in electrochemical water splitting for hydrogen production. nih.govresearchgate.net Developing efficient, low-cost, and durable electrocatalysts for OER is crucial for energy conversion and storage technologies. researchgate.netrsc.org Iron borides have emerged as promising OER electrocatalysts due to their excellent electronic conductivity, which surpasses that of many traditional oxide catalysts. researchgate.net

Research has demonstrated that modifying the structure of Fe2B can significantly enhance its OER activity. For example, introducing meta-stable microstructure stacking faults (SFs) into Fe2B via a high-pressure, high-temperature method resulted in remarkable OER performance. researchgate.net Theoretical and experimental studies confirmed that these SFs regulate the d-band center of Fe2B, optimizing the activity of catalytic sites. researchgate.net Surface activation of amorphous iron borides has also been shown to yield remarkable OER activity, with the synergistic effect of iron oxide/hydroxide and oxidized borate species on the surface promoting the reaction. researchgate.net

The performance of Fe-containing catalysts is often benchmarked by the overpotential required to achieve a current density of 10 mA cm⁻² and the Tafel slope, which indicates the reaction kinetics.

Catalyst System	Overpotential @ 10 mA cm⁻² (mV)	Tafel Slope (mV dec⁻¹)	Electrolyte	Reference
Fe2B with Stacking Faults	269	Not specified	Alkaline	researchgate.net
Fe2B without Stacking Faults	397	Not specified	Alkaline	researchgate.net
Surface-activated Fe–B–O@FeB2	260	57.9	Alkaline	researchgate.net
Surface-activated Fe–B–O@Fe2B	273	Not specified	Alkaline	researchgate.net
Fe-doped Ni2B/NF-3	194	Not specified	1 M KOH	rsc.org

Understanding the reaction mechanisms at the catalyst surface is essential for designing more efficient materials. For transition metal borides, it is believed that the bulk structures often survive the catalytic reactions, while the surface may be modified with hydroxyl species (M–OH, B–OH, M–B–OH) that participate in the reaction. acs.org

In the context of the OER, a generally accepted mechanism involves a multi-step process where hydroxyl radicals are adsorbed onto an active metal center (M), followed by a series of proton-coupled electron transfer steps to ultimately release O2 gas. ebrary.netyoutube.com For iron boride catalysts, it is proposed that surface iron sites act as the active centers for this process. hpstar.ac.cn

Density functional theory (DFT) studies have been employed to explore the catalytic properties of iron borides for other reactions as well, such as the nitrogen reduction reaction (NRR). These studies hypothesize a synergetic effect between iron and boron active sites for N2 fixation and reduction. rsc.orgresearchgate.net The boron atoms, with their empty orbitals, can facilitate the activation of molecules, while the iron sites also play a crucial role. researchgate.net These computational studies provide insight into how the atomic arrangement and electronic structure of the Fe2B surface can influence the cleavage of chemical bonds, a principle applicable to reactions like N-O cleavage.

Hydrogen Storage Potential and Fuel Cell Integration

Solid-state hydrogen storage is considered a promising method due to its potential for high storage density, safety, and efficiency. mdpi.com Iron-based materials are attractive for this application because iron is one of the most abundant and low-cost elements in the Earth's crust. rsc.org

Recent research has begun to explore iron borides as potential hydrogen storage materials. rsc.org Experimental findings have indicated that iron borides like Fe3B have the capacity to absorb and release hydrogen, prompting theoretical investigations into the underlying mechanisms. eesgroup-ncepu.cnrsc.org

Density functional theory (DFT) calculations have been used to study the interaction of H2 molecules with iron boride surfaces. These studies suggest that for Fe3B, the dissociative adsorption of hydrogen is favorable, where an H2 molecule breaks apart and the two hydrogen atoms bind to the surface. rsc.org The adsorption energy changes with increasing hydrogen coverage on the surface. rsc.org Further theoretical research on bimetallic doped boron clusters has also shown significant potential. For instance, a study on M2B7 clusters (where M=Fe) predicted a hydrogen storage capacity of up to 11.43 wt%, which meets the standards set by the U.S. Department of Energy. uss.cl Molecular dynamics simulations in the same study suggested that the stored hydrogen could be released at room temperature, indicating the potential for reversible storage. uss.cl

Material	Theoretical H2 Storage Capacity (wt%)	Adsorption Energy Range (eV/H2)	Method	Reference
Fe2B7 Cluster	11.43	-0.03 to -0.17	DFT	uss.cl
Fe3B	Not specified	Varies with H coverage	DFT	rsc.org

Potential in Fuel Cell Applications

Iron boride (Fe₂B) is emerging as a promising material in the field of energy conversion, particularly for technologies related to fuel cells. Its potential lies in its application as an electrocatalyst for the oxygen evolution reaction (OER), a critical process in water splitting to produce hydrogen fuel and a key reaction in certain types of fuel cells. The efficiency of Fe₂B stems from its excellent electronic conductivity, which is superior to that of many traditional oxide catalysts used for OER researchgate.net.

Research has demonstrated that the catalytic activity of Fe₂B can be significantly enhanced through microstructural engineering. By introducing meta-stable microstructure stacking faults (SFs) into the Fe₂B crystal structure using a high-pressure and high-temperature method, a notable boost in OER performance is achieved researchgate.net. These Fe₂B catalysts with SFs exhibit remarkable activity, requiring low overpotential values of just 269 and 344 mV to achieve current densities of 10 and 100 mA cm⁻², respectively researchgate.net. Theoretical and experimental studies confirm that the presence of these stacking faults modifies the electronic properties of the material by regulating the d-band center of Fe₂B closer to the Fermi level, which optimizes the activity of the catalytic sites researchgate.net. Furthermore, the SFs help to increase the number of free electrons in the structure, which enhances its conductivity and further improves its catalytic efficiency researchgate.net. This line of research highlights a strategic approach to designing highly efficient, non-precious metal catalysts for energy applications.

Spintronic Devices and Magnetic Materials Applications

The intrinsic magnetic properties of iron boride make it a significant candidate for various applications in magnetic materials and next-generation electronic devices. With a high Curie temperature of 1017 K and a large saturation magnetization of approximately 173 Am²/kg, Fe₂B is a robust ferromagnetic material mdpi.comdoaj.orgresearchgate.net. These characteristics are foundational to its potential use in spintronics, magnetic storage, and the development of specialized magnetic alloys.

Nanoscale Magnetic Materials for Spintronics

Spintronics is a revolutionary technology that utilizes the intrinsic spin of electrons, in addition to their charge, to carry information, promising devices that are faster and more energy-efficient. Materials for spintronic applications ideally possess a high degree of spin polarization. Ultrathin, two-dimensional ferromagnetic materials are highly sought after for designing nanoscale spintronic devices aps.org.

While research into Fe₂B for spintronics is still developing, its fundamental properties make it an attractive material for investigation. The strong ferromagnetic nature of Fe₂B indicates a significant alignment of electron spins, which is a prerequisite for creating spin-polarized currents mdpi.comdoaj.org. As a nanoscale material, Fe₂B could be integrated into spintronic components like spin valves or magnetic tunnel junctions, where it would serve to generate or detect spin-polarized electrons. The performance of such devices hinges on the magnetic characteristics of the material at the nanoscale, making the synthesis and characterization of Fe₂B nanoparticles and thin films a crucial area of study.

Magnetic Storage and Sensor Applications

The demand for higher data storage density has driven extensive research into new magnetic materials. Magnetic thin films are the cornerstone of hard drive technology, where data is stored by controlling the orientation of tiny magnetic domains youtube.com. The high saturation magnetization of Fe₂B is a beneficial property for a storage medium, as it relates to the strength of the magnetic field the material can produce and, consequently, the stability of the stored data bits mdpi.comresearchgate.net.

However, a significant challenge for pure Fe₂B in high-density storage applications is its magnetocrystalline anisotropy. At low temperatures, Fe₂B has an in-plane easy magnetization direction, meaning the magnetic moments prefer to align parallel to the material's surface mdpi.comresearchgate.net. For advanced magnetic recording, materials with perpendicular magnetic anisotropy (PMA), where moments align perpendicular to the surface, are often preferred as they can support smaller, more stable magnetic bits. Therefore, research is focused on modifying Fe₂B to induce this perpendicular anisotropy.

In the realm of sensor technology, the strong magnetic response of Fe₂B makes it a candidate for use in various magnetic field sensors, such as Hall effect sensors, which detect the presence and magnitude of a magnetic field.

Development of Semihard Magnetic Alloys Based on Fe₂B

While pure Fe₂B is a soft magnetic material, its properties can be tailored through alloying to create semihard magnetic materials, which bridge the gap between soft magnets (easily magnetized and demagnetized) and hard magnets (permanent magnets). This is particularly important for developing rare-earth-free magnets mdpi.com. The primary challenge with pure Fe₂B for such applications is its in-plane easy magnetization axis mdpi.comdoaj.orgresearchgate.net.

Research has shown that this limitation can be overcome by doping Fe₂B with other transition metals. Substituting a portion of the iron (Fe) atoms with cobalt (Co) has been found to experimentally induce an axial anisotropy for cobalt concentrations between 20% and 35% (i.e., in (Fe₁₋ₓCoₓ)₂B where 0.2 ≤ x ≤ 0.35) mdpi.comresearchgate.net. This change switches the easy magnetization direction from planar to axial, a critical requirement for permanent magnet applications mdpi.comresearchgate.net. Similarly, theoretical studies indicate that doping with 5d elements like rhenium (Re) can also switch the easy magnetization direction and significantly enhance the magnetocrystalline anisotropy energy (MAE) mdpi.com.

The goal of this research is to achieve a high MAE and magnetization while maintaining a high Curie temperature. For instance, the (Fe₀.₇₆Re₀.₂₄)₂B alloy shows a very high anisotropy constant but at the cost of a reduced magnetization and Curie temperature compared to pure Fe₂B mdpi.com. These doped alloys are being investigated for their potential integration into nanocomposite magnets or as standalone semihard magnetic materials.

Table 1: Comparison of Magnetic Properties of Pure and Doped Fe₂B Alloys

Compound	Anisotropy Constant (K₁) (MJ/m³)	Magnetization (µ₀Mₛ) (T)	Curie Temperature (T꜀) (K)	Easy Magnetization Direction
Fe₂B (Pure)	-0.80	~1.64	1017	Planar (In-plane)
(Fe₀.₇₅Co₀.₂₅)₂B	~0.49	Not specified	~950	Axial
(Fe₀.₈₀Re₀.₂₀)₂B	~1.35	1.30	~660 (est.)	Axial
(Fe₀.₇₆Re₀.₂₄)₂B	1.50	1.22	~595 (est.)	Axial

Nuclear Applications of Fe₂B Materials

Role of Fe₂B Formation in Fuel Debris Analysis (e.g., Fukushima Daiichi)

In the aftermath of a severe nuclear accident like the one at the Fukushima Daiichi Nuclear Power Station, understanding the composition and properties of the resulting fuel debris, or corium, is paramount for safe and effective decommissioning jaea.go.jp. Corium is a complex, heterogeneous mixture formed when the nuclear fuel melts and interacts with other reactor components, including control rods, structural materials, and potentially concrete jaea.go.jpwikipedia.orgjaea.go.jp.

The control rods in the Fukushima reactors contained boron carbide (B₄C), while the structural components are made of materials like stainless steel, which is primarily iron (Fe) jaea.go.jpjaea.go.jp. During the meltdown, these materials melted and mixed at extremely high temperatures. High-temperature reaction experiments simulating these conditions have confirmed that the interaction between molten stainless steel and boron carbide leads to the formation of various boride phases, including chromium-iron boride compounds like (Cr,Fe)₂B jaea.go.jp. The formation of these borides is a critical aspect of the fuel debris's characterization.

A significant consequence of the formation of iron boride and other boride phases within the fuel debris is a substantial increase in the material's hardness tandfonline.com. These boride compounds are physically very hard, and their presence within the solidified corium matrix makes the debris much more difficult to manage. This increased hardness poses a major challenge for the decommissioning process, as it can lead to the rapid deterioration and failure of cutting and drilling tools intended for the retrieval of the fuel debris tandfonline.com. Therefore, analyzing the potential for and extent of Fe₂B formation is a crucial step in predicting the mechanical properties of the fuel debris and developing appropriate strategies and robust tools for its eventual removal.

Understanding Physical Properties for Defueling Operations

Iron boride (Fe2B) is a ceramic-like metallic compound recognized for its extreme hardness, high wear resistance, and thermal stability. wikipedia.orgresearchgate.net These intrinsic physical properties are critical in demanding industrial environments, including potential defueling operations where materials are subjected to intense mechanical and thermal stresses. Research indicates that Fe2B formed on steel surfaces through boriding processes significantly enhances resistance to abrasion, corrosion, and oxidation. wikipedia.org

The physical characteristics of Fe2B make it a subject of interest for applications requiring robust materials. researchgate.net Its high melting point and hardness are particularly relevant. For instance, in the context of the Fukushima Daiichi nuclear disaster, Fe2B was identified as a potential formation in fuel debris from the reaction between stainless steel and boron carbide (B4C), a control material. researchgate.net Understanding its mechanical and thermal properties is therefore crucial for developing strategies and tools for debris removal and defueling. researchgate.net

Key physical and mechanical properties of Fe2B are summarized in the table below, showcasing its suitability for high-stress applications.

Property	Value	Significance in Demanding Operations
Density	7.15 - 7.3 g/cm³ wikipedia.orgazom.com	Provides substantial mass and structural integrity.
Melting Point	1389 °C (1662 K) wikipedia.org	Ensures structural stability at very high temperatures.
Vickers Hardness (HV)	17.42 - 18.7 GPa (approx. 1700-1907 HV) wikipedia.orgresearchgate.net	Offers exceptional resistance to scratching, wear, and abrasion.
Fracture Toughness (Kc)	2.42 - 3.83 MPa·m¹/² researchgate.netresearchgate.net	Indicates a higher resistance to fracture compared to the more brittle iron monoboride (FeB). researchgate.net
Young's Modulus (EIT)	~253 GPa researchgate.net	Measures the material's stiffness and resistance to elastic deformation.
Thermal Conductivity	Evaluated from heat capacity, thermal diffusivity, and density. researchgate.net	Important for heat dissipation in high-temperature environments.
Curie Temperature	742 °C (1015 K) wikipedia.org	Temperature at which it transitions from a ferromagnetic to a paramagnetic state. wikipedia.org

The combination of high hardness and a relatively high fracture toughness compared to other boride phases like FeB makes Fe2B a more desirable compound for creating durable, wear-resistant layers on industrial components. wikipedia.orgresearchgate.net Its thermal properties ensure it can withstand extreme temperatures without significant degradation, a critical factor in any high-energy defueling or material processing operation. researchgate.net

Environmental Remediation with Nanoscale Fe2B

Nanoscale iron particles have emerged as a significant advancement in environmental remediation technologies, offering cost-effective solutions for challenging cleanup problems. epa.gov Their high reactivity and large surface area make them effective for treating a wide range of contaminants. epa.gov While much of the research has centered on nanoscale zero-valent iron (nZVI), the principles extend to other iron-based nanoparticles, including iron borides.

Nanoscale iron particles are highly effective for the transformation and detoxification of various environmental contaminants, including chlorinated organic solvents and heavy metals. epa.govresearchgate.net These nanoparticles act as powerful reductants. In the case of chlorinated organics, the reaction involves a reductive dehalogenation process where the iron particle donates electrons to the contaminant, breaking it down into less toxic compounds. researchgate.net

For heavy metals, the remediation mechanism can involve either reduction to a less toxic and less mobile state or direct adsorption onto the nanoparticle's surface. nih.govuwo.ca The large surface-area-to-volume ratio of nanoparticles provides numerous reactive sites for these processes to occur efficiently. epa.gov Bimetallic nanoscale particles, which can include alloys or coatings, have been shown to further enhance the rate of degradation of pollutants like trichloroethene (TCE). researchgate.net

The application of iron-based nanoparticles is a promising technology for treating contaminated water and wastewater. nih.govlidsen.com These particles can be deployed in slurry reactors to treat contaminated soils and sediments or injected directly into groundwater plumes to create an in-situ treatment zone. epa.gov Their ability to remain suspended in water for extended periods allows for effective interaction with dissolved pollutants. epa.gov

Research has demonstrated that iron nanoparticles can effectively remove a variety of inorganic pollutants that are often difficult and expensive to remove with standard technologies, such as nitrates, phosphates, arsenic, and uranium. nanoiron.cz The magnetic properties of iron-based nanoparticles, including iron oxides and potentially iron borides, offer an additional advantage: they can be easily separated from the treated water using a magnetic field, allowing for efficient removal and potential reuse. mdpi.com

The unique properties of nanoparticles are also being explored for air pollution control. While specific research on Fe2B nanoparticles for this application is limited, the broader class of iron-based nanoparticles, particularly iron oxides, shows potential. Inhaled iron-rich nanoparticles from air pollution have been identified as an environmental risk factor, indicating their ability to exist as stable aerosols. nih.gov

Harnessing this, engineered iron-based nanoparticles could theoretically be used as catalysts or adsorbents to remove harmful gases and particulate matter from air streams. Their high surface area would facilitate the catalytic conversion of toxic gases like volatile organic compounds (VOCs) into harmless substances. nih.gov Furthermore, nanoparticles can be incorporated into filters to enhance the capture of fine and ultrafine particles, a significant component of air pollution.

Biomedical Material Potential of Fe2B

Iron boride nanoparticles are considered promising candidates for biomedical applications due to their unique magnetic properties, biocompatibility, and corrosion resistance conferred by the boron content. nih.gov Their economic advantages over other materials further enhance their potential in this field. nih.gov

Magnetic hyperthermia is a cancer therapy technique that uses magnetic nanoparticles (MNPs) to generate heat locally within tumor tissue when subjected to an alternating magnetic field (AMF). nih.govnih.gov This localized heating, typically to temperatures between 41°C and 46°C, can selectively destroy cancer cells, which are more sensitive to heat than healthy tissues. nih.gov

Iron boride (Fe2B) nanoparticles are being investigated for this application. nih.gov A key area of research is "self-controlled" magnetic hyperthermia, which relies on using nanoparticles with a specific Curie temperature (T_C) — the temperature at which they lose their ferromagnetic properties and stop generating heat. nih.gov If the T_C is within the therapeutic range (41-46°C), it provides a built-in safety mechanism to prevent overheating of surrounding healthy tissue. nih.gov

The heating efficiency of nanoparticles in an AMF is quantified by the Specific Absorption Rate (SAR). Research has focused on how factors like nanoparticle size, composition, and doping with other elements (like cobalt) can be tuned to optimize the Curie temperature and SAR for therapeutic efficacy. nih.gov Studies confirm that Fe-B nanoparticles are biocompatible, making them suitable for both in-vitro and in-vivo investigations. nih.gov

Key Concept	Description	Relevance of Fe2B
Magnetic Hyperthermia (MH)	A cancer treatment that uses magnetic nanoparticles to generate localized heat in tumors when exposed to an alternating magnetic field. mdpi.comresearchgate.net	Fe2B nanoparticles are being explored as potential agents for MH due to their magnetic properties. nih.gov
Specific Absorption Rate (SAR)	A measure of the rate at which energy is absorbed by the body when exposed to a radio frequency electromagnetic field; it quantifies the heating capability of nanoparticles. nih.gov	The SAR of Fe2B can be tailored by controlling nanoparticle size and composition to maximize heating efficiency. nih.gov
Self-Controlled Hyperthermia	An approach using nanoparticles with a Curie temperature within the therapeutic range (41-46°C) to automatically stop heating once the target temperature is reached. nih.gov	Doped (Fe,Co)2B systems are being studied to achieve a Curie temperature suitable for safe and effective self-controlled therapy. nih.gov
Biocompatibility	The property of being compatible with living tissue; essential for any in-vivo medical application.	Studies have indicated that iron boride nanoparticles are biocompatible, supporting their potential for use in treatments like hyperthermia. nih.gov

Cytotoxicity Studies for Potential Biomedical Use

The biocompatibility of any material is a critical prerequisite for its application in the biomedical field. For iron boride, and specifically FeB-Fe2B layers, in vitro cytocompatibility has been evaluated to determine its potential for use in medical devices and implants.

Research conducted on FeB-Fe2B layers formed on AISI 316L steel has provided insights into their interaction with biological systems. researchgate.netosti.gov Cytotoxicity tests using the indirect contact method were performed with cell lines of immortalized human fibroblasts (CHON-002) and normal renal epithelium cells from an African green monkey (Vero). researchgate.netosti.gov The results of these studies indicated that the borided surfaces exhibited satisfactory properties concerning the survival and proliferative activity of both human fibroblasts and Vero cells. researchgate.netosti.gov This suggests a good level of cytocompatibility for FeB-Fe2B layers, highlighting their potential for biomedical applications where direct or indirect contact with tissues is expected. researchgate.net

While these findings are promising, it is important to note that the available research primarily provides a qualitative assessment of cytotoxicity.

Cytotoxicity of FeB-Fe2B Layers on Different Cell Lines

Cell Line	Cell Type	Observed Cytocompatibility
Human Fibroblasts (CHON-002)	Connective Tissue	Satisfactory survival and proliferative activity
Vero	Epithelial Cells	Satisfactory survival and proliferative activity

Note: The data is based on qualitative assessments from in vitro studies on FeB-Fe2B layers.

Development of Fe2B Magnetic Nanoparticles for Biomedical Applications

The unique magnetic properties of iron boride have spurred the development of Fe2B nanoparticles for various biomedical applications. These nanoparticles are of particular interest due to their potential use in targeted therapies and diagnostic techniques.

Synthesis and Properties: Fe2B magnetic nanoparticles can be synthesized through various methods, which influence their size, shape, and magnetic behavior. The properties of these nanoparticles are crucial for their biomedical efficacy. Fe2B is noted for having a higher spontaneous magnetization and a higher Curie temperature compared to iron monoboride (FeB), which are advantageous properties for magnetic applications.

Potential Applications: One of the most promising applications of Fe2B magnetic nanoparticles is in magnetic hyperthermia. This cancer therapy technique involves the targeted delivery of magnetic nanoparticles to a tumor site, followed by the application of an external alternating magnetic field. The nanoparticles generate heat, raising the temperature of the tumor cells and leading to their destruction. The heating efficiency of Fe2B nanoparticles is an area of active research.

Beyond magnetic hyperthermia, Fe2B nanoparticles are being considered for other biomedical uses, which may include:

Drug Delivery: The magnetic nature of Fe2B nanoparticles could allow for their guidance to specific locations in the body using external magnetic fields, enabling targeted drug release.

Medical Imaging: Their magnetic properties may also be harnessed for use as contrast agents in magnetic resonance imaging (MRI).

The development of Fe2B magnetic nanoparticles for these applications is an evolving field, with ongoing research focused on optimizing their synthesis, surface functionalization for improved biocompatibility and targeting, and evaluating their efficacy and safety in preclinical models.

Future Research Directions and Unresolved Challenges in Fe2b Science

Exploration of Novel Synthesis Routes for Tailored Properties

A significant area of future research lies in the development of innovative synthesis methods to produce Fe₂B with precisely controlled properties. Traditional synthesis often involves high-temperature routes. mdpi.com However, controlling the microstructure, phase purity, and morphology through these methods can be challenging.

Future work is focusing on advanced synthesis techniques that offer greater control. Solid-state reaction methods, including mechanochemical processes and high-pressure high-temperature (HPHT) synthesis, are promising routes. mdpi.comacs.org For instance, the HPHT method has been used to synthesize Fe₂B with specific microstructures, such as stacking faults, which can alter its catalytic properties. mdpi.com The pressure applied during HPHT synthesis can suppress atomic diffusion and influence the growth rate of crystal planes, leading to different particle morphologies compared to conventional sintering. mdpi.com

Other emerging techniques include the molten salt shielded sintering (MS³) process, which uses non-reactive molten salts to protect precursor powders from oxidation and can reduce the required synthesis temperature. mdpi.com Solution combustion synthesis is another time-saving route being explored for producing nanoparticles of related boride compounds. researchgate.net The continued refinement of these and other novel synthesis techniques is expected to enable the production of Fe₂B with tailored grain sizes, shapes, and compositions, which is crucial for optimizing its performance in specific applications. acs.org

Deeper Understanding of Anisotropic Behavior and Microstructure-Property Relationships

Iron boride exhibits significant anisotropy, meaning its properties vary depending on the crystallographic direction. This is a critical aspect that requires deeper investigation. The growth of Fe₂B layers is a diffusion-controlled process with a highly anisotropic nature; the cambridge.org crystallographic direction is the preferred growth direction. scielo.org.mx This directional growth leads to distinct properties depending on the orientation of the Fe₂B grains. cambridge.orgresearchgate.net

For example, the microhardness, fracture toughness, and corrosion resistance of bulk Fe₂B have been shown to be dependent on grain orientation. cambridge.orgresearchgate.net Unidirectionally solidified Fe₂B possesses a strong (002) texture, which influences its mechanical and chemical properties. cambridge.orgresearchgate.net The microhardness and fracture toughness in the (002) plane are notably higher than in other orientations. cambridge.orgresearchgate.net

The magnetic properties of Fe₂B are also highly anisotropic. At low temperatures, Fe₂B has an in-plane easy magnetization direction, which transitions to an axial direction as the temperature increases. mdpi.com This complex magnetic behavior is not fully understood and is a subject of ongoing research. arxiv.org A more profound understanding of the relationship between the microstructure—such as grain size, orientation, and the presence of defects—and the resulting anisotropic properties is essential for designing Fe₂B-based materials for advanced applications, such as permanent magnets or wear-resistant components subjected to specific stress directions. cambridge.orgarxiv.org

Advanced Computational Modeling for Predictive Materials Design

Computational modeling has become an indispensable tool for accelerating materials discovery and understanding fundamental properties. For Fe₂B, first-principles calculations based on Density Functional Theory (DFT) are being used to investigate its structural, mechanical, electronic, and magnetic properties. diva-portal.orgresearchgate.netcambridge.org These calculations can predict the stability of Fe₂B and the effects of doping with other elements. researchgate.netresearchgate.net

Theoretical studies have successfully modeled the magnetic properties of (Fe₁₋ₓMₓ)₂B alloys (where M is a transition metal), providing insights that align well with experimental results. mdpi.comdiva-portal.org For example, DFT calculations have been used to explore how doping Fe₂B with elements like Cobalt (Co), Rhenium (Re), or Tantalum (Ta) can alter the magnetocrystalline anisotropy energy (MAE), potentially changing it from an easy-plane to a more desirable easy-axis anisotropy for permanent magnet applications. mdpi.comdiva-portal.org Computational models have also been used to study the effect of dopants like Chromium (Cr) and Nickel (Ni) on improving the toughness of Fe₂B by analyzing changes in chemical bonding. researchgate.net

Beyond property prediction, modeling is also applied to understand and predict the growth kinetics of Fe₂B layers during surface treatment processes. iieta.orgscispace.comzastita-materijala.org Approaches like the Least Squares Support Vector Machine (LS-SVM) and other diffusion models use input parameters like temperature and time to simulate and predict the thickness of boride layers. iieta.orgzastita-materijala.orgresearchgate.net Continued development of these computational tools will enable more accurate predictions and a more rational, predictive approach to designing new Fe₂B-based materials with optimized properties, reducing the need for extensive trial-and-error experimentation. mdpi.commdpi.com

Development of High-Performance Fe2B-based Composites and Alloys

While pure Fe₂B has limitations such as brittleness, its properties can be significantly enhanced by creating composites and alloys. researchgate.net A major research thrust is the development of high-performance Fe₂B-based materials through strategic alloying. The goal is often to improve toughness, modify magnetic anisotropy, or enhance thermal stability. mdpi.comresearchgate.net

First-principles calculations have shown that elements like Titanium (Ti), Cr, Manganese (Mn), Co, Ni, Niobium (Nb), Molybdenum (Mo), Ta, and Tungsten (W) can dissolve in Fe₂B. researchgate.net Experimental studies have validated some of these predictions, showing that doping with Cr and Ni can improve the fracture toughness of Fe₂B. researchgate.net Alloying with Co has been shown to induce a large uniaxial magnetic anisotropy, which is promising for permanent magnet applications. arxiv.orgiastate.edu Doping with small amounts of Re has also been predicted and experimentally shown to significantly enhance the magnetocrystalline anisotropy energy. diva-portal.org

The creation of Fe₂B-based composites is another promising avenue. This involves embedding Fe₂B particles or layers within a matrix material to create a material with combined properties. For example, Fe₂B is a key phase in certain nanocrystalline soft magnetic alloys and hardfacing alloys used for wear resistance. mdpi.comscielo.br Future research will likely focus on optimizing the composition and microstructure of these alloys and composites to achieve superior performance for demanding applications. science.govfau.eu The challenge lies in controlling the phase formation and distribution to achieve the desired synergy of properties.

Expanding Functional Applications and Commercialization Potential

The unique properties of Fe₂B open up possibilities for a range of functional applications beyond its traditional use in surface hardening. mdpi.comazom.com One of the most researched areas is its potential as a rare-earth-free permanent magnet material. mdpi.comarxiv.org While Fe₂B itself has an unsuitable planar magnetic anisotropy at room temperature, alloying with elements like cobalt or rhenium can induce the necessary uniaxial anisotropy. mdpi.comarxiv.orgdiva-portal.org Overcoming challenges related to achieving high coercivity in these materials remains a key research focus. arxiv.orgiastate.edu

The catalytic activity of Fe₂B is another emerging application area. mdpi.com For instance, Fe₂B has been investigated as an electrocatalyst for the oxygen evolution reaction (OER), a critical process for water splitting and energy storage technologies. mdpi.com Research has shown that introducing microstructural defects like stacking faults can enhance its catalytic performance. mdpi.com

Despite its promise, several challenges hinder the widespread commercialization of advanced Fe₂B-based materials. For novel synthesis routes, scaling up production from the laboratory to an industrial scale can be difficult and costly. mdpi.comrsc.org For applications like permanent magnets, the performance of Fe₂B-based alloys still needs to be improved to compete with existing rare-earth magnets. arxiv.orgnih.gov Further research is required to address these technical and economic hurdles to realize the full commercial potential of Fe₂B in high-performance applications. rsc.orgmdpi.com

Q & A

Q. What advanced techniques validate the absence of amorphous boron in Fe₂B coatings?

• Methods : Pair high-resolution TEM with electron energy loss spectroscopy (EELS) to detect amorphous regions. Complement with Raman spectroscopy for boron bonding analysis (e.g., absence of B-B peaks at 480 cm⁻¹) .

Tables for Critical Reference

Parameter	Typical Range (Fe₂B)	Key References
Activation Energy ($Q$)	163–200 kJ/mol
Layer Thickness (900°C/6h)	50–100 µm
Hardness (Nanoindentation)	15–18 GPa

Guidance for Methodological Rigor

• Data Contradictions : Use fuzzy logic or Bayesian statistics to weight conflicting datasets (e.g., layer thickness variations due to substrate heterogeneity) .
• Reproducibility : Document synthesis parameters (e.g., B₄C particle size, furnace cooling rate) in supplementary materials, adhering to Beilstein Journal guidelines .